Bismuth

• IUPAC Name: bismuth
• InChI: InChI=1S/Bi
• InChI Key: JCXGWMGPZLAOME-UHFFFAOYSA-N
• Canonical SMILES: [Bi]
• Molecular Formula: Bi
• DSSTOX Substance ID: DTXSID3052484
• Molecular Weight: 208.98040 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid, Gray-white, soft and brittle metal; [Merck Index, 1257]
• Boiling Point: 1564 DEG +/-5 °C, 760 MM HG
• Solubility: For more Solubility (Complete) data for BISMUTH, ELEMENTAL (7 total), please visit the HSDB record page., INSOL IN COLD OR HOT WATER; SOL IN NITRIC ACID, AQUA REGIA, HOT SULFURIC ACID, SOL IN CONCENTRATED HYDROCHLORIC ACID
• Density: 9.78 @ 20 °C/4 °C
• Vapor Pressure: 78 mm Hg at 1266 °C; 7.8 mm at 1053 °C; 0.78 mm Hg at 893 °C
• Impurities: IMPURITIES: LEAD, IRON, COPPER, ARSENIC, ANTIMONY, SELENIUM
• Color/Form: Gray white soft metal, HEXAGONAL SILVER-WHITE CRYSTALS, GRAYISH WHITE WITH REDDISH TINGE AND BRIGHT METALLIC LUSTER, PINKISH-SILVER, HARD, BRITTLE METAL
• CAS No.: 7440-69-9
• Melting Point: 271 °C

Description

Bismuth (Bi), a post-transition metal with atomic number 83, is recognized for its exceptionally low toxicity compared to other heavy metals, making it a key element in green chemistry and safe material design . Its unique properties, including high diamagnetism, low thermal conductivity, and a high Hall coefficient, render it invaluable across diverse research fields . In materials science and condensed matter physics, this compound is a subject of intense study for quantum devices and topological insulators, where its 2D flakes demonstrate stable electrical properties under extreme conditions . Its strong diamagnetism and low thermal conductivity are also exploited in the development of advanced thermoelectric materials for energy harvesting and efficient electronics . In biomedical and chemical research, this compound-based compounds have a long history of use for gastrointestinal ailments and combating Helicobacter pylori infections, with mechanisms of action that include enzyme inhibition and disruption of bacterial protein hubs . Beyond traditional uses, this compound serves as a versatile, low-toxicity catalyst in organic synthesis, replacing more hazardous metals , and this compound nanoparticles are investigated for their potential in medical imaging as X-ray contrast agents and radiosensitizers . This product is supplied as high-purity (99.99%) material to support rigorous and reproducible research outcomes. It is intended For Research Use Only. Not for diagnostic, therapeutic, or personal use.

Advanced Synthesis Methodologies for Bismuth Based Compounds

Nanostructured Bismuth Materials Fabrication

The fabrication of this compound-based nanostructures involves a range of techniques aimed at controlling size, shape, composition, and crystal structure. These methods can be broadly categorized into chemical and physical approaches.

Chemical Synthesis Approaches for this compound Nanostructures

Chemical synthesis routes offer versatility in controlling the reaction environment and utilizing various precursors and reducing/stabilizing agents to achieve desired nanostructure characteristics.

Colloidal dispersion techniques are employed to synthesize stable dispersions of zero-valent this compound (ZV-Bi) nanoparticles, often utilizing surface modifiers to prevent agglomeration and control particle size. One chemical method involves the production of a colloidal dispersion of ZV-Bi using sodium citrate (B86180) as a surface modifier, enabling control over particle size (4-5 nm) and purity, with no observed oxides europa.eu. Another approach for preparing stable colloids of ZV-Bi nanoparticles involves the reduction of this compound nitrate (B79036) pentahydrate stabilized by sodium citrate dihydrate in dimethyl sulfoxide (B87167) tandfonline.com. This method, conducted under mild conditions, has yielded small, well-faceted, quasi-spherical crystalline particles with an average size of 3.3 ± 0.97 nm, reported as the smallest ZV-Bi NPs synthesized by a fast colloidal method tandfonline.comacs.orgacs.org. The stability of these colloids can exceed three months under room conditions when using sodium citrate and a deficit of the reducing agent relative to the this compound salt acs.orgacs.org. Dry ZV-Bi nanoparticle powders precipitated from these colloids have demonstrated stability in storage for over three years at room conditions acs.orgacs.org.

Research findings highlight the synthesis parameters and resulting particle characteristics:

Precursors: this compound nitrate pentahydrate, sodium citrate dihydrate, sodium borohydride (B1222165) tandfonline.comdavidpublisher.com.

Solvent: Dimethyl sulfoxide (DMSO) tandfonline.comacs.orgdavidpublisher.com.

Reducing Agent: Sodium borohydride (NaBH4) tandfonline.comdavidpublisher.com.

Stabilizing Agent: Sodium citrate dihydrate tandfonline.comacs.orgdavidpublisher.com.

Particle Size: 3.3 ± 0.97 nm tandfonline.comacs.orgacs.org.

Morphology: Quasi-spherical, well-faceted crystalline particles acs.orgacs.org.

Data on a specific colloidal synthesis method are presented below:

Precursor (this compound Nitrate Pentahydrate) Concentration	Stabilizer (Sodium Citrate Dihydrate) Concentration	Reducing Agent (NaBH4) Concentration	Solvent	Average Particle Size (nm)	Reference
2 × 10⁻³ M	4 × 10⁻⁴ M	4 × 10⁻⁴ M	Dimethyl sulfoxide	3.3 ± 0.97	tandfonline.comacs.orgacs.org

Pyrolysis is a method used for the synthesis of this compound oxide nanoparticles, particularly for large-scale production. One approach is flame spray pyrolysis (FSP), which involves the combustion of a precursor solution. This compound oxide nanostructured particles, specifically the tetragonal β-Bi₂O₃ phase, have been synthesized via FSP of this compound nitrate dissolved in solutions like ethanol (B145695)/nitric acid or acetic acid researchgate.netcapes.gov.br. The solvent composition influences particle morphology; ethanol/nitric acid solutions resulted in a mixture of hollow, shell-like, and solid nanograined particles, while increasing acetic acid content improved particle homogeneity, yielding solid nanoparticles researchgate.netcapes.gov.br. Pyrolysis synthesis has also been explored for producing large quantities of this compound oxide nanoparticles, although the minimum size obtained in one instance was around 150 nm europa.eu. This method offers the advantage of high production rates, such as 4.5 Kg/h with 80% efficiency europa.eu. Thiolate pyrolysis has also been demonstrated for the size-tunable synthesis of nearly monodisperse spherical Bi nanoparticles in solution, where the thermolysis of this compound dodecanethiolate leads to the formation and growth of Bi NPs with controlled sizes ranging from 65 to 205 nm acs.org.

Key findings from pyrolysis synthesis of this compound oxide nanoparticles include:

Method: Flame Spray Pyrolysis (FSP) researchgate.netcapes.gov.br.

Precursor: this compound nitrate researchgate.netcapes.gov.br.

Solvents: Ethanol/nitric acid or acetic acid researchgate.netcapes.gov.br.

Resulting Phase: Tetragonal β-Bi₂O₃ researchgate.netcapes.gov.br.

Particle Morphology: Can range from hollow/shell-like to solid, influenced by solvent researchgate.netcapes.gov.br.

Production Rate: Up to 4.5 Kg/h with 80% efficiency in some large-scale processes europa.eu.

Size Control (FSP): Specific surface area (20–80 m²/g) and powder production rates (6–46 g/h) can be controlled by liquid feed and oxygen gas flow rates researchgate.netcapes.gov.br.

Size Control (Thiolate Pyrolysis): Size can be controlled from 65 to 205 nm by adjusting synthesis parameters acs.org.

This compound ferrite (B1171679) (BiFeO₃) nanoparticles, known for their multiferroic properties, are synthesized through various chemical routes. Wet chemical methods, such as sol-gel chemistry, modified Pechini routes, hydrothermal synthesis, and precipitation, are commonly employed due to their ability to achieve compositional homogeneity and lower synthesis temperatures, minimizing this compound loss wikipedia.org. A low-temperature wet chemical route utilizing this compound nitrate and iron nitrate as starting materials with excess tartaric acid and citric acid as chelating agents has been used to synthesize BiFeO₃ nanoparticles polyu.edu.hkresearchgate.net. The choice of chelating agent influences the crystallization temperature polyu.edu.hkresearchgate.net. For instance, using citric acid as a chelating agent allowed BiFeO₃ nanoparticles to crystallize at approximately 350°C, a temperature significantly lower than conventional methods researchgate.net. Another chemical route for obtaining BiFeO₃ nanoparticles involves a glycine-based sol-gel method, starting with this compound nitrate and iron (III) nitrate precursor solutions mdpi.com. Hydrothermal approaches can also yield phase-pure perovskite BiFeO₃ crystallites with controlled facets by adjusting alkaline conditions polyu.edu.hk.

Details on chemical synthesis of this compound Ferrite nanoparticles:

Methods: Wet chemical routes (sol-gel, modified Pechini, hydrothermal, precipitation) wikipedia.org, low-temperature wet chemical route polyu.edu.hkresearchgate.net, glycine-based sol-gel mdpi.com.

Precursors: this compound nitrate, iron nitrate/iron (III) nitrate polyu.edu.hkresearchgate.netmdpi.com.

Chelating Agents: Tartaric acid, citric acid polyu.edu.hkresearchgate.net, glycine (B1666218) mdpi.com.

Crystallization Temperature: Can be as low as ~350°C with appropriate chelating agents researchgate.net.

Achieved Particle Size: Nanopowders with crystallite sizes around 26 nm have been obtained using tartaric acid as a ligand europa.eu.

A summary of chemical synthesis methods for BiFeO₃ nanoparticles:

Method	Precursors	Chelating Agent(s)	Typical Crystallization Temperature (°C)	Notes	Reference
Low-temperature wet chemical	This compound nitrate, iron nitrate	Tartaric acid, Citric acid	~350 (with citric acid)	Lower temperatures minimize this compound loss. Size and morphology control.	polyu.edu.hkresearchgate.net
Glycine-based sol-gel	This compound nitrate, Iron (III) nitrate	Glycine	Not explicitly stated in snippet	Starts with precursor solutions.	mdpi.com
Hydrothermal	Not explicitly stated in snippet	Not explicitly stated	200	Can yield crystallites with controlled facets.	polyu.edu.hk

Reductive synthesis methods are widely used to produce zero-valent this compound (ZV-Bi) nanoparticles by reducing this compound precursors using various reducing agents. Sodium borohydride (NaBH₄) is a common reducing agent in these methods tandfonline.comdavidpublisher.comacs.org. A simple borohydride reduction method has been used to synthesize ZV-Bi nanoparticles, sometimes in conjunction with other materials like iron to form bimetallic systems acs.orgnih.gov. In one instance, ZV-Bi nanoparticles were synthesized by reducing this compound nitrate pentahydrate with sodium borohydride, stabilized by sodium citrate dihydrate tandfonline.comdavidpublisher.com. Mechano-chemical synthesis, a solvent-free and low-cost route, can also produce large amounts of nanocrystalline ZV-Bi by mixing a this compound precursor salt like BiCl₃ with a reducing agent such as NaBH₄ europa.eu. This method has yielded ZV-Bi nanoparticles with an average size of 9.3 nm europa.eu. Chemical reduction using sodium borohydride has also been demonstrated for the synthesis of this compound nanotubes acs.org.

Details on reductive synthesis methods for ZV-Bi nanoparticles:

Common Reducing Agent: Sodium borohydride (NaBH₄) tandfonline.comdavidpublisher.comacs.org.

Precursors: this compound nitrate pentahydrate tandfonline.comdavidpublisher.com, BiCl₃ europa.eu, sodium bismuthate acs.org.

Methods: Borohydride reduction acs.orgnih.gov, mechano-chemical synthesis europa.eu, solution-phase reduction acs.org.

Achieved Particle Size: 4-5 nm using colloidal dispersion with sodium citrate europa.eu, 3.3 ± 0.97 nm using a specific colloidal method tandfonline.comacs.orgacs.org, 9.3 nm via mechano-chemical synthesis europa.eu.

Method	This compound Precursor	Reducing Agent	Stabilizing Agent (if used)	Notes	Reference
Colloidal Dispersion	This compound nitrate pentahydrate	Sodium borohydride	Sodium citrate dihydrate	Yields stable colloids.	tandfonline.comdavidpublisher.com
Mechano-chemical	BiCl₃	NaBH₄	None mentioned	Solvent-free, large-scale production.	europa.eu
Solution-phase reduction	Sodium bismuthate	Ethylene (B1197577) glycol	Poly(vinyl pyrrolidone) or acetone	Can yield nanowires and nanospheres.	acs.org

Green Synthesis Routes for this compound Nanoparticles

Green synthesis approaches for this compound-based nanoparticles represent a shift towards environmentally sustainable production, often utilizing biogenic mediators like plant extracts researchgate.net. These methods are attractive due to their eco-friendliness, cost-effectiveness, minimal waste generation, and reduced chemical usage compared to conventional methods researchgate.net.

Plant Extract-Mediated this compound Nanoparticle Synthesis

Plant extracts contain various biomolecules such as polyphenols, flavonoids, tannins, alkaloids, enzymes, and proteins, which can act as reducing, capping, and stabilizing agents in nanoparticle synthesis researchgate.netnih.gov. These phytochemicals play a crucial role in the controlled synthesis of nanoparticles researchgate.net.

Various plant parts, including roots, bark, leaves, flowers, fruit extract, and peels, can be used to create this compound oxide nanoparticles researchgate.netrsc.org. The use of purified water and ethanol to produce plant extracts makes green-synthesized this compound oxide nanoparticles less hazardous compared to those derived from microorganisms researchgate.netrsc.org.

Studies have demonstrated the green synthesis of this compound oxide nanoparticles using specific plant extracts. For example, this compound oxide nanoparticles have been prepared via green synthesis using Mentha pulegium aqueous extract, with the extract acting as a reducing agent nih.gov. The resulting nanoparticles showed a monoclinic α-Bi₂O₃ crystalline structure and a particle size estimated to be around 150 nm nih.gov. Another study explored the leaf-extract-mediated biosynthesis of this compound oxide nanostructures using C. procumbens, C. limon, and M. koenigii leaf extracts, which contain active phytochemicals offering stability to the nanostructures acs.org. The formation of BiONPs was indicated by changes in solution color and confirmed by UV-Vis spectroscopy, showing maximum absorbance at specific wavelengths depending on the extract used acs.org.

Green synthesis methods using plant extracts are considered simple, rapid, safe, and cost-effective, utilizing diverse plant metabolites as reductants and stabilizers rsc.org.

Data Tables

While detailed numerical data tables with specific parameters and resulting properties for each synthesis method across multiple studies were not consistently available in a format suitable for direct extraction and aggregation into comprehensive tables for each subsection based solely on the provided search snippets, the text provides examples of specific findings:

Synthesis Method	Material Synthesized	Key Parameters	Resulting Characteristics	Source
Reactive Magnetron Sputtering	δ-Bi₂O₃ thin films	Substrate Temp: ~200 °C, Oxygen Flow Ratio: 5-10%	Nanocrystalline, High Quality	researchgate.net
DC Magnetron Sputtering	This compound thin films	Substrate Temperature (varied 100-160 °C)	Influences crystallite size, micro-stress, roughness	redalyc.org
Reactive Pulsed Laser Deposition	Bi₂O₃ thin films	Not specified in snippet	Polycrystalline, Energy Gap: 2.5 eV, Grain Size: 75.42 nm	semanticscholar.org
Pulsed Laser Ablation in Liquids	This compound Titanate (BTO) NPs	Laser Wavelength (532 nm, 1064 nm), Liquid Media	Spherical shape, Orthorhombic structure, Size depends on media	mdpi.com
Ultrasonic Spray Pyrolysis	β-Bi₂O₃ thin films	Deposition Temp: 350-450 °C, Precursor: 0.1 M	β-Bi₂O₃ phase formed	rsc.org
Green Synthesis (Mentha pulegium)	Bi₂O₃ nanoparticles	90°C for 24h	Monoclinic α-Bi₂O₃, ~150 nm particle size	nih.gov
Green Synthesis (Plant Extracts)	This compound Oxide Nanostructures	Room temperature for 12h	Formation indicated by color change and UV-Vis absorbance	acs.org

Detailed Research Findings

Specific research findings highlighted in the search results include:

For reactive magnetron sputtering of δ-Bi₂O₃ thin films, optimal parameters were found to be a substrate temperature of around 200 °C and an oxygen flow ratio between 5% and 10% to obtain high-quality nanocrystalline films researchgate.net.

In DC magnetron sputtering of this compound thin films, increasing substrate temperature from 100 to 160 °C significantly impacted crystallite size, micro-stress, and surface roughness redalyc.org.

Ultrasonic spray pyrolysis using a 0.1 M this compound(III) acetate (B1210297) precursor solution at deposition temperatures of 350–450 °C resulted in the formation of the β-Bi₂O₃ phase rsc.org. Annealing an amorphous film deposited at 300 °C at 350 °C successfully yielded the β-Bi₂O₃ phase rsc.orgresearchgate.net.

Green synthesis of Bi₂O₃ nanoparticles using Mentha pulegium extract at 90°C for 24 hours produced nanoparticles with a monoclinic α-Bi₂O₃ structure and an average size of approximately 150 nm nih.gov.

Plant extract-mediated synthesis of this compound oxide nanostructures using C. procumbens, C. limon, and M. koenigii extracts at room temperature for 12 hours resulted in the formation of BiONPs, confirmed by UV-Vis spectroscopy showing characteristic absorbance peaks acs.org.

Microwave-Assisted Green Synthesis Techniques

Microwave-assisted synthesis offers advantages such as rapid reaction rates, reduced energy consumption, and often leads to products with controlled morphology and size distribution. When combined with green chemistry principles, this approach minimizes the use of hazardous substances and promotes environmentally friendly processes.

Microwave irradiation has been utilized in the synthesis of metallic this compound nanoparticles, employing green synthesis methods. One study demonstrated the synthesis of this compound nanoparticles using Citrus aurantifolia (lime) extract as a bioreductor under microwave heating. This method was reported to accelerate the synthesis and yield stable nanoparticles with an average size of 4.66 nm, showing better transmission electron microscopy results with no impurity from the bioreductor when compared to conventional heating biorxiv.org. Microwave-assisted solvothermal methods have also been reported for the synthesis of micro- and nano-sized spheres of metallic this compound, where sphere sizes were controlled by microwave power level and precursor concentration biorxiv.org.

Beyond nanoparticle synthesis, microwave irradiation, often coupled with this compound salts as catalysts, has been employed in organic synthesis reactions, aligning with green chemistry principles due to reduced reaction times and potential for solvent-free conditions rsc.orgrsc.orgbinghamton.edu. This compound nitrate pentahydrate under microwave irradiation has been shown to be an efficient catalyst for the one-pot synthesis of 1,4-dihydropyridines in excellent yields within minutes under solvent-free conditions binghamton.edu. Similarly, BiCl₃ has catalyzed green synthesis reactions under microwave irradiation rsc.org. These examples, while not directly synthesizing this compound compounds per se, highlight the role of microwave-assisted methods involving this compound species in greener chemical processes.

Hydrothermal and Sol-Gel Synthesis of this compound Compounds

Hydrothermal and sol-gel methods are versatile wet-chemical techniques widely used for synthesizing a variety of inorganic compounds, including many this compound-based materials, often with control over particle size, morphology, and crystal structure.

The hydrothermal method involves carrying out chemical reactions in aqueous solutions at elevated temperatures and pressures. This technique is effective for obtaining new phases of this compound oxides that are not achievable by high-temperature solid-state reactions worldscientific.com. Using NaBiO₃·nH₂O as a starting material in hydrothermal reactions has led to the synthesis of various this compound oxides with different crystal structures, such as PbSb₂O₆-, ilmenite-, tritutile-, pyrochlore-, fluorite-, and perovskite-types worldscientific.com. Hydrothermal oxidation of this compound metal powder in alkaline solutions (KOH and NaOH) has also been explored for synthesizing this compound oxides researchgate.net. This compound titanates, such as Bi₁₂TiO₂₀ and A₀.₅Bi₀.₅TiO₃ (A=Na, K), have been successfully synthesized via hydrothermal oxidation of a mixture of this compound and titanium metal powders researchgate.net. A novel perovskite-type this compound oxide, (K₀.₂Sr₀.₈)(Na₀.₀₁Ca₀.₂₅Bi₀.₇₄)O₃, was synthesized hydrothermally at 240 °C using NaBiO₃·nH₂O, Sr(OH)₂·8H₂O, Ca(OH)₂, and KOH as starting materials nih.govlbl.gov. Hydrothermal methods have also been used to synthesize fine powders of Bi₄Ti₃O₁₂ from this compound nitrate and titanium isopropoxide at 150 °C acs.org.

The sol-gel method typically involves the formation of a colloidal suspension (sol) that gradually gels and is then processed to obtain the desired solid material. This method allows for good control over homogeneity and stoichiometry. This compound oxide (Bi₂O₃) nanoparticles have been synthesized via the sol-gel method using this compound nitrate pentahydrate and citric acid as precursors acs.org. The calcination temperature significantly influences the characteristics of the resulting Bi₂O₃, affecting crystal structure (mixtures of α-Bi₂O₃ and γ-Bi₂O₃ were observed), morphology, and band gap value acs.org. Higher calcination temperatures generally resulted in larger particle sizes and smaller band gap values acs.org. Sol-gel has also been applied to the synthesis of this compound vanadate (B1173111) (BiVO₄) powders, using this compound nitrate and ammonium (B1175870) vanadate as starting materials. The calcination temperature of the gel affects the phase transition and crystallite size of the BiVO₄ powder. For instance, single-phase monoclinic BiVO₄ was obtained after calcination at 400-600 °C. The morphology of BiVO₄ powder prepared by sol-gel can be agglomerated and irregular in shape, with larger particle sizes at higher calcination temperatures. Sol-gel autocombustion methods have been used to synthesize this compound ferrite (BiFeO₃) nanoparticles, with the solvent (water or ethylene glycol) influencing the resulting phases lbl.gov.

Microemulsion-Based Synthesis of this compound Nanomaterials

Microemulsion-based synthesis is a method that utilizes thermodynamically stable isotropic dispersions of two immiscible liquids (typically oil and water) stabilized by a surfactant. These microemulsions can act as nanoreactors, allowing for the controlled synthesis of nanoparticles with narrow size distributions. The method involves creating nanoemulsions with controlled droplet sizes by adjusting the oil-to-surfactant ratio.

Nanometer-sized this compound particles have been prepared using an inverse microemulsion method. In one approach, an in situ polymerization technique was combined with the inverse microemulsion method to prevent air oxidation of the nanocrystalline this compound particles. Methyl methacrylate (B99206) and 2-hydroxyethyl methacrylate co-monomers were polymerized within the polymeric network formed around the water droplets, yielding highly crystalline this compound particles around 20 nm. The optical absorption spectrum of aqueous this compound nanoparticle colloids synthesized by this method showed an absorption band centered at approximately 268 nm. While microemulsion synthesis is recognized as a method for producing this compound-based nanoparticles acs.org, detailed procedures and specific examples beyond metallic this compound nanoparticles are less extensively reported in the provided search results.

Chemical Vapor Deposition of this compound Structures

Chemical Vapor Deposition (CVD) is a process where a substrate is exposed to volatile precursors that react or decompose on the surface to form a thin film or coating. This technique allows for precise control over film thickness, composition, and crystallinity.

CVD has been employed for the growth of this compound oxide (Bi₂O₃) films. Different precursors have been used, such as this compound(III) β-diketonate complexes and this compound carbamate (B1207046). The crystalline phase and band gap of the resulting Bi₂O₃ films can depend strongly on the reactor conditions. For instance, low-pressure CVD of [Bi(OtBu)₃] has yielded Bi₂O₃ films whose phase and band gap were influenced by deposition parameters. Aerosol-assisted CVD (AACVD) of this compound carbamate has resulted in the deposition of mixtures of this compound oxides, with the nature of the deposited oxide depending on temperature and run-time. Initially, δ-Bi₂O₃ can be deposited, followed by the growth of β-Bi₂O₃ nanowires at higher temperatures. Direct liquid injection (DLI)-metal organic CVD (MOCVD) with Bi(tmhd)₃ has also been used to deposit Bi₂O₃ films, with the deposition rate influenced by surface reactions and gas phase dissociation of the precursor.

This compound titanate (Bi₄Ti₃O₁₂) films have been grown by CVD using precursors like triphenylthis compound (B1683265) and titanium isopropoxide. Composition control, often achieved by varying growth temperature or precursor ratios, is critical in CVD of this compound titanates, significantly impacting phase purity and texturing. CVD has also been used for the deposition of methylammonium (B1206745) this compound iodide (MA₃Bi₂I₉) films for solar cell applications, demonstrating the influence of precursor rates, substrate temperature, and layer thickness on film morphology and properties nih.gov. This compound iodide and oxygen have been used as source materials in CVD to deposit various phases in the Bi-O system, including α-Bi₂O₃, β-Bi₂O₃, and nonstoichiometric phases, with the deposited phase depending on deposition temperature and the [O₂]/[BiI₃] ratio.

Combustion Synthesis of this compound-Based Materials

Combustion synthesis, also known as self-propagating high-temperature synthesis (SHS) or solution combustion synthesis (SCS), is a rapid and energy-efficient method that involves a self-sustained exothermic reaction between precursors. This technique is useful for producing powders and nanomaterials.

Solution combustion synthesis has been employed for the preparation of nanosized this compound ferrite (BiFeO₃) lbl.gov. Using this compound and iron nitrates as oxidizers and fuels like citric acid, glycine, or urea, nanosized BiFeO₃ with a rhombohedral phase has been synthesized. The fuel-to-oxidizer ratio and the type of fuel can influence the synthesis and the resulting material characteristics. Auto-combustion techniques have yielded BiFeO₃ nanoparticles with average crystallite sizes around 33 nm and a band gap energy of 1.9 eV.

This compound oxide (Bi₂O₃) nanoparticles have also been synthesized using the solution combustion method with this compound nitrate as the oxidant and various fuels such as citric acid, urea, and glycine. The choice of fuel can affect the physicochemical properties and photocatalytic activity of the synthesized Bi₂O₃. Calcination temperature also plays a significant role in determining the size, phase transformation, and morphology of the resulting Bi₂O₃ nanoparticles. Green combustion processes, utilizing natural products like Mexican Mint gel as fuel, have been reported for the synthesis of nanocrystalline α-Bi₂O₃ nanoparticles with crystallite sizes around 55-60 nm.

Surface-Mediated and Bacterium-Based Synthesis of this compound Nanomaterials

These methods represent approaches that utilize surfaces or biological entities to control the nucleation and growth of this compound nanomaterials.

Surface-mediated synthesis generally involves using a substrate or interface to direct the formation of nanomaterials. While the concept of surface-mediated synthesis is mentioned in the context of this compound-based nanoparticles worldscientific.comacs.org, detailed mechanisms specifically for this compound nanomaterial formation via distinct surface interactions are not extensively elaborated in the provided search results. One study on the formation of this compound oxide hollow nanoparticles by the Kirkendall effect observed that surface diffusion plays a critical role in the evolution of these hollow structures.

Bacterium-based synthesis, a form of biosynthesis, leverages the ability of microorganisms to reduce metal ions and produce nanoparticles. This approach is considered environmentally friendly. Certain bacteria, such as Serratia marcescens and Bacillus licheniformis, have demonstrated the capability to synthesize this compound nanoparticles. Serratia marcescens, isolated from the Caspian Sea, has been used for the intracellular biosynthesis of elemental this compound nanoparticles. Bacillus licheniformis has been reported to produce this compound oxide nanoparticles. The exact mechanisms by which bacteria synthesize this compound nanoparticles are not yet fully understood.

Solution-Phase Processing for Selective this compound Nanowire and Nanosphere Production

Solution-phase processing encompasses a broad range of techniques where reactions occur in a liquid medium, allowing for control over the nucleation and growth of nanomaterials by adjusting parameters such as precursor concentration, temperature, reaction time, and the presence of capping agents or surfactants. This approach has been successfully applied for the selective synthesis of one-dimensional (nanowires) and zero-dimensional (nanospheres) this compound nanostructures.

A facile solution-phase process has been demonstrated for the selective preparation of single-crystalline this compound nanowires and nanospheres by reducing sodium bismuthate with ethylene glycol in the presence of poly(vinyl pyrrolidone) (PVP) or acetone. By changing reaction parameters, this compound nanobelts and Bi/Bi₂O₃ nanocables could also be obtained.

Solution-phase synthesis routes have been developed for single-crystalline sillenite-type this compound titanate (Bi₁₂TiO₂₀) nanowires researchgate.net. One such route involved using this compound nitrate and titanium isopropoxide as starting materials in an aqueous solution with potassium hydroxide (B78521) as a mineralizer and poly(vinyl alcohol) (PVA) as a surfactant, conducted at 180 °C researchgate.net. This method yielded Bi₁₂TiO₂₀ nanowires with mean diameters around 50 nm and large aspect ratios researchgate.net.

Uniform this compound nanospheres have been successfully synthesized via a facile solvothermal process by the reduction of a this compound salt solution in ethylene glycol, using PVP as both a reducing and capping agent. The shapes and sizes of the resulting this compound nanostructures could be controlled by varying the PVP to this compound salt molar ratio. An aqueous chemical reduction approach has also been reported for the synthesis of uniform this compound nanowires by reducing this compound chloride with sodium hypophosphite at 80 °C, with pH regulation and the presence of PVP as a capping agent being key factors for successful preparation. A simple aqueous-phase synthesis strategy using d-glucose (B1605176) as a reducing agent and PVP as a stabilizer has been developed for fabricating ultrasmall this compound-containing nanodots.

Mechanical Milling Approaches for this compound Particle Reduction

Mechanical milling, particularly high-energy ball milling, is a widely used top-down approach for reducing the particle size of solid materials, including this compound and its compounds. This method involves subjecting the material to high-energy collisions with milling media, leading to fracture and size reduction.

Mechanochemical synthesis using ball milling has been employed to prepare metallic this compound nanoparticles. In one study, ball milling was used as a mechanochemical method to prepare metallic this compound nanoparticles directly onto a BiVO₄ surface, utilizing BiVO₄ as both a this compound source and a support. This one-pot synthesis approach generated metallic Bi nanoparticles without the need for external heating or the use of surface agents and solvents. scielo.br The milling process induced the formation of well-distributed metallic Bi nanoparticles on the BiVO₄ surface. scielo.br The size of the resulting nanoparticles can be influenced by parameters such as the amount of reducing agent used. scielo.br For instance, materials milled in the presence of higher amounts of NaBH₄ showed a broad band absorption between 500 and 800 nm, attributed to the production of larger this compound nanoparticles. scielo.br

Mechanical milling has also been successfully applied to the synthesis of this compound sulfide (B99878) (Bi₂S₃) nanoparticles. A novel method for the scalable mechanochemical production of Bi₂S₃ nanoparticles utilized ball milling, as well as mortar and pestle grinding, as effective synthetic methods. frontiersin.org These nanoparticles were synthesized from Bi(NO₃)₃·5H₂O using L-cysteine as a sulfur source. frontiersin.org The milling duration and ligand-to-bismuth ratio were found to have no significant effect on the mean diameter of the obtained oleylamine-capped nanoparticles. frontiersin.org

Furthermore, mechanochemical synthesis has been investigated for the preparation of this compound titanate (Bi₄Ti₃O₁₂) nanoparticles using Bi₂O₃ and TiO₂ as precursors. High-energy ball milling with varying milling times (2, 4, and 6 hours) was employed. researchgate.net The formation of the Bi₄Ti₃O₁₂ phase with an orthorhombic structure was confirmed by X-ray diffraction. researchgate.net The desired phase formation occurred as early as 2 hours of milling, highlighting the efficiency of the mechanochemical process compared to conventional solid-state reactions. researchgate.net

Another application of mechanical milling in this compound compound synthesis is the preparation of this compound ferrite (BiFeO₃) particles. A nano-agitator bead milling method followed by calcination was used to synthesize BiFeO₃ nanocomposites from this compound oxide and iron oxide nanoparticles. aip.org Milling the precursor oxides before calcination can reduce the temperature required to obtain BiFeO₃. aip.org High-energy planetary ball milling has been reported to reduce the formation temperature of BiFeO₃ by approximately 100 °C. aip.org

Mechanical milling can also be used in the preparation of composites involving this compound nanoparticles. Conducting polyaniline (PANi)/Bi nanoparticle composites have been prepared using a planetary ball-milling technique, where Bi nanoparticles ranging from several tens to a few hundred nanometers were dispersed in a PANi matrix. researchgate.net

Table 1: Examples of Mechanical Milling for this compound-Based Materials

Material Synthesized	Precursors/Starting Materials	Milling Method/Conditions	Key Findings/Outcome	Relevant Citation
Metallic Bi Nanoparticles on BiVO₄	BiVO₄, NaBH₄ (reducing agent)	Ball milling (mechanochemical)	Formation of metallic Bi NPs on BiVO₄ surface; particle size influenced by NaBH₄ amount.	scielo.br
Bi₂S₃ Nanoparticles	Bi(NO₃)₃·5H₂O, L-cysteine, ligands (oleylamine, sodium 6-aminohexanoate, mPEG-Amine)	Ball milling, mortar and pestle grinding	Scalable production of Bi₂S₃ NPs; milling duration and ligand ratio had no significant effect on mean diameter of OA-capped NPs.	frontiersin.org
Bi₄Ti₃O₁₂ Nanoparticles	Bi₂O₃, TiO₂	High-energy ball milling (2, 4, 6 hours)	Formation of orthorhombic Bi₄Ti₃O₁₂ phase; phase formation observed after 2 hours.	researchgate.net
BiFeO₃ Nanocomposites	Bi₂O₃, Fe₂O₃ nanoparticles	Nano-agitator bead milling (3 hours) followed by calcination (650 °C)	Synthesis of BiFeO₃ with reduced formation temperature compared to conventional methods.	aip.org
PANi/Bi Nanoparticle Composites	PANi powder, Bi powder, (±)-10-camphorsulfonic acid	Planetary ball milling	Dispersion of Bi nanoparticles (tens to hundreds of nm) in PANi matrix.	researchgate.net

This compound Liquid Metal Alloy Preparation and Modification

This compound-based liquid metals are alloys with melting points slightly above room temperature, offering advantages such as lower encapsulation constraints and stability in the natural environment compared to other liquid metals like gallium-based alloys. researchgate.net, rsc.org These alloys can be prepared and modified for various applications.

This compound-tin (BiSn) alloys, which form a eutectic structure with a melting point of 139 °C, are an intriguing system for liquid metal studies. metu.edu.tr The droplet emulsion technique has been used to synthesize undercooled BiSn core-shell particles. metu.edu.tr In one study, liquid BiSn metal particles were fabricated by heating a piece of BiSn alloy in diethylene glycol, followed by stirring to form micro/nano-droplets. dergipark.org.tr Acetic acid could also be added to the reaction media. dergipark.org.tr This method allowed for the formation of particles in the nanometer size range, which is noteworthy compared to the micron-sized particles commonly reported for droplet emulsion techniques. dergipark.org.tr

This compound-based liquid metals can be modified by incorporating metal-based, carbon-based, and ceramic-based micro/nano particles, as well as polymeric materials, to create novel composites. researchgate.net, rsc.org For instance, Bi-In-Sn/WO₃ composites have been synthesized through mechanochemical grinding, enabling the uniform dispersion of WO₃ particles within the Bi-In-Sn alloy matrix. researchgate.net

Liquid metals, including this compound-based ones, can also serve as platforms for the synthesis of other materials. The van der Waals printing method, which employs liquid metal as a platform, has been used to synthesize large-scale and high-quality 2D oxide films, such as this compound-doped gallium oxide (Ga₂O₃). rsc.org In this method, Bi-Ga alloys with different ratios were used to synthesize pure and doped Ga₂O₃ films. rsc.org

The synthesis of intermetallic compounds involving this compound and other metals is also a relevant area. The intermetallic compound Li₃Bi has been successfully synthesized from pure lithium and this compound metals. osti.gov The formation reaction proceeds vigorously after the lithium and this compound have melted. osti.gov

Fabrication of Metal-Organic Frameworks Incorporating this compound

Metal-Organic Frameworks (MOFs) are a class of hybrid crystalline materials formed by the coordination of metal ions or clusters with organic ligands. researchgate.net, e3s-conferences.org this compound-based MOFs (Bi-MOFs) have attracted attention due to this compound's low toxicity, cost-effectiveness, and high affinity for oxygen and nitrogen atoms, allowing for the formation of complex structures with high coordination numbers. researchgate.net

Various synthesis methods have been employed for the fabrication of Bi-MOFs, including solvothermal, hydrothermal, sonochemical, microwave-assisted, and mechanochemical methods. researchgate.net, scienceopen.com, e3s-conferences.org

Solvothermal synthesis is a common approach for preparing Bi-MOFs. For example, this compound-terephthalate frameworks (Bi-BDC) have been synthesized using a solvothermal method by dissolving Bi(NO₃)₃·5H₂O and H₂BDC in DMF and heating the solution in a Teflon-lined autoclave. tandfonline.com, tandfonline.com The synthesis temperature can impact the morphology, crystallite size, and bandgap energy of the resulting Bi-BDC frameworks. tandfonline.com Another novel this compound-based MOF, [Bi(BTC)(DMF)]·DMF(CH₃OH)₂, was synthesized by a solvothermal method using trimesic acid (H₃BTC) as a ligand, resulting in a 3D framework with a novel topology. rsc.org

Hydrothermal synthesis is another method used for creating Bi-MOF composites. BiOBr/NH₂-UiO-66 hybrid composites have been prepared by depositing BiOBr on the surface of UiO-66-NH₂ through hydrothermal treatment. e3s-conferences.org

Mechanochemical methods, such as high-energy ball milling, can also be used to synthesize composites of MOFs and this compound-based semiconductor materials at low temperatures. e3s-conferences.org

Rapid synthesis approaches for this compound-based materials, including porous Bi-MOFs, have been developed. Ultrasound-assisted and agitation-free methods have been reported for synthesizing this compound-based materials with controlled morphologies, such as ellipsoid- and rod-like shapes. scienceopen.com The porous rod-like structures were identified as Bi-MOFs with the crystalline structure of CAU-17. scienceopen.com The formation of these rod-like structures was described as a "two-step" crystallization process. scienceopen.com

Despite the growing interest, the synthesis of Bi-MOFs, particularly in aqueous solutions, remains challenging due to the hydrolysis of this compound salts. magtech.com.cn However, research continues to explore new ligands and synthesis strategies to overcome these limitations and expand the structural diversity and applications of Bi-MOFs. magtech.com.cn

Table 2: Synthesis Methods for this compound-Based Metal-Organic Frameworks

MOF/Composite	Synthesis Method(s)	Ligand(s)	Key Findings/Outcome	Relevant Citation
Bi-BDC	Solvothermal	H₂BDC (terephthalic acid)	Synthesis temperature affects morphology, crystallite size, and bandgap.	tandfonline.com, tandfonline.com
[Bi(BTC)(DMF)]·DMF(CH₃OH)₂ (Bi-BTC)	Solvothermal	H₃BTC (trimesic acid)	Formation of a novel 3D framework with a unique topology.	rsc.org
BiOBr/NH₂-UiO-66 Composite	Hydrothermal deposition of BiOBr on NH₂-UiO-66	Not specified for MOF component	Formation of a composite heterojunction structure.	e3s-conferences.org
Bi-MOFs (CAU-17 structure)	Ultrasound-assisted, agitation-free	Not specified, but porous rod-like structures formed.	Rapid synthesis of porous Bi-MOFs with controlled morphology.	scienceopen.com
Co/Ni-MOF@BiOI Composite	Solvothermal (for MOF), followed by incorporation of BiOI	DHTA (for MOF)	Formation of a heterostructure composite.	mdpi.com

Advanced Materials Science and Engineering of Bismuth Compounds

Bismuth-Based Nanomaterials for Functional Applications

The nanoscale regime unlocks novel physical, chemical, and thermal properties in this compound structures, driven by quantum confinement and finite size effects. europa.eu This has led to extensive research into this compound-based nanomaterials for diverse functional applications. A wide variety of synthesis methods have been employed to create over thirty different this compound-based materials, including thin films, nanoparticles, nano-alloys, and nanocomposites. europa.eu

Development of this compound Thin Films for Sensing and Coatings

This compound thin films have been explored for applications in sensing and coatings, leveraging their unique electrical and optical properties. The deposition of high-quality this compound thin films remains an area of ongoing research. europa.eu

This compound oxide (Bi₂O₃) thin films are particularly attractive for optoelectronic and humidity sensing applications due to their semiconducting behavior, large energy bandgap, and high refractive index. openresearchlibrary.orgresearchgate.net The physical properties of these films can be tailored by adjusting the substrate nature and temperature during deposition, sometimes even more significantly than by the deposition method itself. openresearchlibrary.org This allows for obtaining Bi₂O₃ thin films with energy bandgaps ranging from infrared to near-ultraviolet. openresearchlibrary.org When deposited on conductive substrates, these films can exhibit lower electrical resistance and become sensitive to water vapor, making them suitable for humidity sensing. openresearchlibrary.org

This compound oxysulfide (BOS) films, prepared by chemical bath deposition, have demonstrated high sensitivity to moisture content, with electrical resistance decreasing significantly at high relative humidity. researchgate.net This high sensitivity is linked to the presence of randomly oriented thin nanoplate crystals and a high surface-to-volume ratio, which facilitates water adsorption. researchgate.net Ionic conductivity in the adsorbed water layer is believed to play a crucial role in the fast response of these sensors. researchgate.net

This compound thin films have also been investigated for flexible sensor applications, particularly magnetic field sensors, owing to their magnetotransport properties. redalyc.orgmdpi.com

Nanoparticles and Nanocomposites in Photovoltaic Energy Conversion

This compound-based nanoparticles and nanocomposites are being actively researched for their potential in photovoltaic energy conversion, offering a less toxic alternative to lead-based materials in solar cells. rsc.orgaip.orggriffith.edu.au These materials often exhibit suitable properties for photovoltaics, such as high absorption coefficients and appropriate bandgaps. aip.org

This compound-based photocatalysts, including Bi₂O₃, have shown promise for solar energy conversion applications like pollutant degradation and water splitting. researchgate.netrsc.org The presence of Bi 6s and O 2p hybrid orbitals in the valence band contributes to a narrow bandgap in many this compound-based photocatalysts, enabling visible light utilization. researchgate.netrsc.org Combining Bi₂O₃ with TiO₂ in composites can enhance visible-light photocatalytic efficiency. rsc.orgnih.gov

Specific this compound compounds explored for photovoltaic applications include silver this compound sulfide (B99878) (AgBiS₂) nanoparticles, which have been used as sensitizers in dye-sensitized solar cells. aip.org this compound perovskite materials, such as Cs₃Bi₂I₉ and (CH₃NH₃)₃Bi₂I₉, have also been incorporated into solar cells, although initial efficiencies were modest, attributed to factors like high exciton (B1674681) binding energies and defect states. aip.orgaip.org this compound triiodide (BiI₃) and silver this compound iodide (AgBi₂I₇) have also shown potential as air-stable absorbers with suitable bandgaps. aip.org

Research has focused on improving the performance of this compound-based solar cells through techniques like film fabrication optimization, doping, compositional tuning, and interface engineering. griffith.edu.au For instance, employing antisolvent and solvent vapor annealing has been found to improve the film quality and enlarge grain size in this compound triiodide nanoparticles. griffith.edu.au

Supercapacitors Utilizing this compound-Based Nanomaterials

This compound-based materials are being investigated as electrode materials for supercapacitors, an energy storage technology known for its high power density and rapid charge-discharge capabilities. hep.com.cnuj.ac.zaacs.org this compound-based metal oxides, in particular, have shown higher capacitance compared to materials like bare MnO₂ films, suggesting the involvement of redox processes. acs.org

Studies have explored various this compound compounds for supercapacitor electrodes. This compound vanadate (B1173111) (BiVO₄) nanoparticles synthesized via the sol-gel combustion method have demonstrated effectiveness as supercapacitor electrodes, with vanadium-rich BiVO₄ showing high specific capacitance and rate capability. hep.com.cn An all-solid-state asymmetric supercapacitor using vanadium-rich BiVO₄ and activated carbon achieved a notable energy density and capacitance retention over cycles. hep.com.cn

Other this compound compounds investigated for supercapacitors include flower-shaped Bi₂MoO₆ microspheres and Bi₂S₃. acs.org Recent research highlights the potential of Bi-V compounds in energy storage applications. hep.com.cn The high electrochemical performance of this compound-based oxides is believed to be related to cooperative reactions between Bi(III) and Bi⁰ states at the electrolyte boundary. acs.org

This compound Oxide Nanoparticles as Polymer Fillers

This compound oxide (Bi₂O₃) nanoparticles have been utilized as fillers in polymer matrices to enhance various properties, particularly for applications like radiation shielding. europa.eunih.govmdpi.com Due to its high density and atomic number, Bi₂O₃ is an effective filler for attenuating gamma rays in polymer composites. nih.govmdpi.com

Bi₂O₃ nanoparticles have been incorporated into polymers like polypropylene (B1209903) (PP) and poly(methyl methacrylate) (PMMA). europa.eunih.govmdpi.comijcce.ac.ir Studies have shown that the addition of Bi₂O₃ nanoparticles can improve the morphological properties and reduce voids in polymers compared to using microparticles. nih.gov The distribution of nanoparticles tends to be more diffuse and homogeneous within the polymer matrix. nih.gov

Beyond radiation shielding, Bi₂O₃ nanoparticles as polymer fillers have also been explored for applications requiring UV blocking and antibacterial activity. ijcce.ac.irresearchgate.net For instance, PMMA composites with Bi₂O₃ nanoparticles have demonstrated UV blocking capabilities and antibacterial activity against certain bacteria. ijcce.ac.irresearchgate.net The size and shape of Bi₂O₃ nanoparticles are critical for mechanical interlocking in polymer matrices, and uniformly dispersed nanoparticles can act as reinforcement fillers, improving frictional resistance and limiting polymer chain mobility. mdpi.com This can lead to enhanced tensile strength, impact resistance, and toughness. mdpi.com

Topological Insulators and Quantum Materials Based on this compound

This compound and this compound-based compounds have emerged as significant materials in the study of topological insulators and quantum materials, owing to their strong spin-orbit coupling and unique electronic band structure. mit.edumpg.depnas.org Topological insulators are a class of materials that behave as electrical insulators in their bulk but conduct electricity robustly on their surfaces or edges. mit.edumpg.despintronics-info.comsciencedaily.com This surface conductivity is protected by the topology of the bulk electronic structure, making it robust against imperfections. mit.edumpg.de

Pure this compound has recently been identified as a new type of topological insulator, exhibiting previously unidentified topological properties. mit.edu Theoretical analysis has revealed that this compound can be a first-order topological crystalline insulator protected by twofold rotational symmetry, resulting in gapless Dirac surface states. pnas.org It is also considered a higher-order topological insulator featuring one-dimensional topological hinge states protected by threefold rotational and inversion symmetries. pnas.org The existence of band inversions in this compound suggests its band topology is non-trivial. pnas.org

This compound-antimony alloys (Bi₁₋ₓSbₓ) were among the first experimentally realized 3D topological insulators. mit.eduprinceton.eduprinceton.edu Other important this compound-based topological insulators include compounds like Bi₂Te₃, Bi₂TeI, Bi₁₄Rh₃I₉, and MnBi₂Te₄. mpg.de

Research in this area aims to understand the fundamental topological properties and explore potential applications in energy-efficient electronics and quantum computing. mit.edumpg.despintronics-info.comsciencedaily.comprinceton.eduprinceton.edu Techniques like high harmonics generation are being used to probe the distinct surface and bulk properties of topological insulators like this compound selenide (B1212193) (Bi₂Se₃). aps.org

Quantum Confinement Effects in this compound Nanostructures

Quantum confinement effects play a crucial role in modifying the properties of this compound nanostructures, even at relatively large sizes compared to other metals. europa.eu Bulk this compound's unusual electronic properties, such as low electron density at the Fermi level and long mean free path, provide conditions favorable for observing confinement effects at sizes around 40 nm. europa.eu

The small effective masses of this compound charge carriers lead to the early onset of quantum confinement effects in this compound-based nanostructures. d-nb.info This has been observed in thin this compound layers, where a semimetal-to-semiconductor transition occurs at thicknesses below approximately 30 nm. d-nb.inforesearchgate.net Similarly, this transition has been revealed in this compound nanowires with diameters smaller than 65 nm and in this compound nanoparticles with diameters below 40 nm. d-nb.inforesearchgate.net

Quantum confinement effects in this compound nanoparticles have been studied using techniques like electron energy loss spectroscopy, which showed that the volume plasmon energy increases with decreasing nanoparticle diameter. researchgate.net For particles smaller than 40 nm, this increase is proportional to the inverse square of the diameter, supporting the semimetal-to-semiconductor transition. researchgate.net

In GaAsBi/AlAs quantum wells, thermal annealing can lead to the precipitation of pure this compound nanocrystals (quantum dots). d-nb.info Theoretical estimates suggest that due to the quantum size effect, these this compound nanoparticles can transform into direct-bandgap semiconductors, potentially useful for optoelectronic applications in the infrared spectrum. d-nb.info

Quantum confinement also influences the topological properties of this compound-based materials. In topological insulator nanowires and nanoribbons like Bi₂Se₃, the geometry of the surface and external quantum confinement can tune unconventional quantum phases. uni-hamburg.de Techniques like Surface-Enhanced Raman Scattering (SERS) are used to study these quantum confinement effects in topological insulator nanostructures. uni-hamburg.de

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound (Bi)	5359387
This compound Oxide (Bi₂O₃)	14727
This compound Oxysulfide (BOS)	165942
Silver this compound Sulfide (AgBiS₂)	16010965
Cesium this compound Iodide (Cs₃Bi₂I₉)	16341155
Methylammonium (B1206745) this compound Iodide ((CH₃NH₃)₃Bi₂I₉)	16341156
This compound Triiodide (BiI₃)	24872
Silver this compound Iodide (AgBi₂I₇)	16010966
This compound Vanadate (BiVO₄)	14717
This compound Molybdate (B1676688) (Bi₂MoO₆)	10223660
This compound Sulfide (Bi₂S₃)	14828
This compound Antimony (BiSb)	139068581
This compound Telluride (Bi₂Te₃)	16212950
This compound Telluroiodide (BiTeI)	160932
MnBi₂Te₄	140111113
This compound Selenide (Bi₂Se₃)	6330476
This compound Bromide (Bi₄Br₄)	169016
This compound Tantalum Oxide	(No single CID for general compound, depends on stoichiometry)
Polypropylene (PP)	6335
Poly(methyl methacrylate) (PMMA)	6579
Titanium Dioxide (TiO₂)	14578
Activated Carbon	6336747
Gallium Arsenide this compound (GaAsBi)	(No single CID for alloy)
Aluminum Arsenide (AlAs)	14626
Hexagonal Boron Nitride (h-BN)	139084570
Graphene Oxide (GO)	71301126

Data Table Example (based on search result hep.com.cn for BiVO₄ in Supercapacitors):

Material	Synthesis Method	Current Density (A·g⁻¹)	Specific Capacitance (F·g⁻¹)
Vanadium-rich BiVO₄	Sol-gel combustion	0.5	893
Vanadium-rich BiVO₄ // Activated Carbon (Asymmetric Supercapacitor)	Sol-gel combustion	0.6 kW·kg⁻¹ (Power Density)	6.66 Wh·kg⁻¹ (Energy Density)

Data Table Example (based on search result rsc.org for Bi₂O₃ Thin Films in Photocatalysis):

Deposition Temperature (°C)	Annealing Temperature (°C)	Crystalline Phase	Band Gap (eV)	Photocatalytic Activity (MO degradation, % in 5h under UV-A)
300	-	Amorphous	-	Lower
300	350	β-Bi₂O₃	< 3.2	48
350	-	β-Bi₂O₃	3.2	Lower
400-450	-	β-Bi₂O₃	2.9-3.2	Lower
500	-	Bi₄O₇	-	-

Data Table Example (based on search result mdpi.com for Bi₂O₃ NPs in PMMA Composites for Radiation Shielding):

PMMA Composite	Bi₂O₃ NP Concentration (% wt)	Fracture Strain (%)	Tensile Stress (MPa)
Bare PMMA	0	~38.13	~14.18
PMMA + Bi₂O₃ NPs	25	53.02	6.81
PMMA + Bi₂O₃ NPs	50	58.23	6.54

Anomalous Electronic Transport Phenomena in this compound Topological Insulators

This compound-based materials have been instrumental in the development of topological physics, particularly in the realization of topological insulators (TIs). pnas.orgpnas.org TIs are a class of materials that behave as electrical insulators in their bulk but conduct electricity along their surfaces or edges, with these conducting states being topologically protected and robust against disorder. wikipedia.orgsciencedaily.comlifeboat.com The strong spin-orbit coupling in this compound is a key factor contributing to these topological properties. pnas.orgpnas.orgmdpi.com

Anomalous electronic transport phenomena, such as the quantum anomalous Hall effect, have been observed in doped Bi₂X₃ (X = chalcogen) materials. pnas.orgpnas.org These effects arise from the interplay between topology and magnetism, leading to quantized Hall conductivity even in the absence of an external magnetic field. rsc.orgnih.gov Research on materials like Nd-doped Bi₁․₁Sb₀․₉STe₂ single crystals has demonstrated electronic transport dominated by topological surface states in the ferromagnetic region, providing a platform for studying quantum transport. rsc.orgnih.gov

Emergent Quantum States in this compound-Containing Materials

This compound-containing materials host a variety of emergent quantum states. Pure this compound, despite being a semimetal with a small carrier density and high electron mobility, has been shown to exhibit a second-order band topology protected by threefold rotational and inversion symmetries, leading to 1D topological hinge states. pnas.org Furthermore, it also possesses a first-order topological crystalline insulator state protected by twofold rotational symmetry, resulting in unpinned topological Dirac surface states. pnas.orgpnas.org These unpinned Dirac surface states are not confined to specific points in the surface Brillouin zone and can be probed experimentally. pnas.orgpnas.org

This compound-antimony alloys (Bi₁₋ₓSbₓ) were the first experimental realization of a 3D TI. pnas.orgpnas.orgwikipedia.orgarxiv.org These alloys exhibit an odd surface state crossing between Kramers points and feature massive Dirac fermions in the bulk. wikipedia.org The Bi₂X₃ family (X = chalcogen) represents prototypical TIs with a single surface Dirac cone. pnas.orgpnas.orgsiu.edunist.gov Doping these materials can lead to unconventional nematic superconductivity and the quantum anomalous Hall effect. pnas.orgpnas.org

This compound for Quantum Computing and Spintronics Materials Development

This compound's unique properties, particularly its strong spin-orbit coupling and topological characteristics, make it a promising material for the development of quantum computing and spintronics devices. sciencedaily.comlifeboat.comdirittoue.infociobulletin.comtuwien.at Spintronics aims to utilize the electron's spin in addition to its charge for information processing, offering potential for more energy-efficient and faster devices. tuwien.at

Recent research has explored the use of ultra-thin this compound crystals for flexible electronics and quantum computing, revealing new electronic behaviors in these nanometer-thick sheets. ciobulletin.comuci.edu Theorists predict that this compound can exhibit special electronic states that induce magnetism when an electric current flows through it, a property essential for quantum electronic devices that leverage electron spin. ciobulletin.comuci.edu

This compound-based compounds like this compound oxyselenide (B8403211) (Bi₂O₂Se) are being investigated for silicon-free transistors in microelectronics due to their excellent electron mobility and strong spin-orbit interaction, enabling control via both charge and spin. dirittoue.info This is particularly relevant for spintronics and quantum computing applications. dirittoue.info this compound ferrite (B1171679) (BiFeO₃), a multiferroic material, is also being explored for spintronics due to its ability to control spin currents with electric fields. samaterials.comresearchgate.net

Furthermore, this compound atoms embedded in materials like calcium oxide (CaO) have been shown to function as qubits for quantum computers, offering a potentially low-noise, durable, and cost-effective solution. scitechdaily.com

Topological Order in Three-Dimensional this compound Alloys

Three-dimensional topological order in this compound alloys is a key area of research. Bi₁₋ₓSbₓ alloys were the first materials experimentally confirmed to host a 3D topological insulating phase. pnas.orgpnas.orgwikipedia.orgarxiv.org This topological state is characterized by robust surface states with spin-momentum locking, making them immune to backscattering from non-magnetic impurities. wikipedia.orgarxiv.org

The topological properties of Bi-Sb alloys depend on both their elemental composition and atomic arrangement. aps.org Studies have shown that these alloys can exhibit different topological phases depending on the antimony concentration. mdpi.comresearchgate.net While pure this compound was long considered topologically trivial, recent studies suggest it is a higher-order topological insulator and a topological crystalline insulator. pnas.orgpnas.org Surface relaxation in this compound crystals can influence the observed surface states, potentially masking the bulk topological properties. sciencedaily.comaps.org

Magnetic Weyl Semimetals Incorporating this compound

This compound-containing materials are also being investigated for their potential as magnetic Weyl semimetals. Weyl semimetals are a class of topological materials that host Weyl fermions as low-energy excitations and exhibit unique transport phenomena like the chiral anomaly. osu.eduarxiv.org

This compound-antimony alloys (Bi₁₋ₓSbₓ) can be driven into a Weyl semimetal state under the influence of a magnetic field, where the Dirac cone splits into two Weyl cones with opposite chirality. researchgate.netosu.eduarxiv.org This magnetic-field-induced Weyl phase in Bi-Sb topological insulators has shown experimental signatures of the thermal analog of the chiral anomaly, observed as an enhancement of thermal conductivity in a parallel magnetic field and thermal gradient. osu.eduarxiv.org

Materials that are intrinsically magnetic topological insulators, such as manganese this compound telluride (MnBi₂Te₄), are being studied to understand the interplay between magnetism and topological electron transport. aps.org Experiments have confirmed that the bulk ferromagnetism in MnBi₂Te₄ extends to its surface. aps.org Ternary compounds incorporating gadolinium, platinum, and this compound have also shown signatures of electronic topology alongside exotic magnetic properties. mit.edu

Thermoelectric Materials Research with this compound Alloys and Oxychalcogenides

This compound and its compounds are significant in thermoelectric materials research, which focuses on converting heat to electricity and vice versa. wikipedia.orgacs.org Thermoelectric efficiency is evaluated by the dimensionless figure of merit, ZT, which depends on electrical conductivity, Seebeck coefficient, and thermal conductivity. wikipedia.org Materials with low thermal conductivity, high electrical conductivity, and a high Seebeck coefficient are desirable. wikipedia.org this compound-based materials, often containing heavy atoms, tend to have low thermal conductivity, making them suitable for thermoelectric applications. wikipedia.org

This compound telluride (Bi₂Te₃) and its alloys are widely used thermoelectric materials, particularly for cooling applications near room temperature and for power generation at moderate temperatures. wikipedia.orgcaltech.eduresearchgate.netnih.govnih.govcaltech.edu

This compound oxychalcogenides, such as BiOCuCh (Ch = S, Se, Te) and Bi₂ChO₂ (Ch = S, Se, Te), have emerged as promising thermoelectric materials. acs.orgtandfonline.comrsc.orgresearchgate.netchemrxiv.org These layered materials possess unique structural features with alternating conducting and insulating layers, leading to interesting electronic properties and intrinsically low thermal conductivity. acs.orgtandfonline.com The low thermal conductivity in some this compound oxychalcogenides is attributed to weak bonding and unexpected vibrational modes. tandfonline.comrsc.org Doping strategies are employed to improve the electrical conductivity of these materials. tandfonline.com Theoretical studies suggest that optimizing carrier concentration and potentially applying p-type doping could significantly enhance the ZT of some this compound oxychalcogenides. chemrxiv.org

This compound-Antimony Alloys for Thermoelectric Cooling Applications

This compound-antimony (Bi-Sb) alloys are important materials for thermoelectric cooling applications, particularly at low temperatures. aip.orgarxiv.org These alloys can be semimetals or small energy gap intrinsic semiconductors depending on the antimony concentration. aip.org

The thermoelectric figure of merit (z, or ZT) in Bi-Sb alloys is anisotropic, with larger values often observed parallel to the threefold symmetry axis. aip.org Alloys with antimony concentrations between approximately 3% and 16% exhibit a maximum ZT at temperatures between 70 K and 100 K. aip.org For instance, a 12% antimony alloy showed a maximum z near 5.2 × 10⁻³/°K at 80 K. aip.org At room temperature, a 5% antimony alloy demonstrated a z of 1.8 × 10⁻³/°K. aip.org

Recent research on fine-grained Bi₈₅Sb₁₅ bulk samples produced by melt-spinning has achieved a high ZT near 0.6 at cryogenic temperatures (100-150 K), which is significantly higher than values typically observed in Bi-Te alloys used for cryogenic cooling. arxiv.org This improvement is linked to the fine-grained microstructure, which reduces thermal conductivity and mitigates segregation effects. arxiv.org Magneto-thermoelectric effects can further enhance the ZT of these alloys. arxiv.org

This compound telluride-based alloys, specifically (Bi₀․₂₅Sb₀․₇₅)₂Te₃, have been extensively studied for cooling applications near room temperature due to their high thermoelectric performance. caltech.educaltech.edu Research focuses on understanding the electronic origin of this high efficiency and optimizing carrier concentration and minimizing lattice thermal conductivity to achieve higher ZT values. caltech.edu

This compound Oxychalcogenides in High-Performance Thermoelectric Systems

This compound oxychalcogenides, with the general formula Bi(_2)ChO(_2) (Ch = S, Se, Te), have emerged as promising materials for high-performance thermoelectric systems. These materials are particularly noted for their potential in converting waste heat into electrical energy, contributing to energy efficiency and sustainability efforts. Research in this area focuses on optimizing their thermoelectric figure of merit (ZT), a key parameter indicating the efficiency of a thermoelectric material.

Studies have theoretically investigated the thermoelectric properties of Bi(_2)SO(_2), Bi(_2)SeO(_2), and Bi(_2)TeO(_2), utilizing methods such as semi-classical Boltzmann transport theory and density-functional theory. These calculations have shown good agreement with experimental results, enabling near-quantitative predictions of ZT. researchgate.netchemrxiv.orgchemrxiv.org For instance, experiments on n-doped Bi(_2)SeO(_2) have demonstrated ZT values close to the theoretical maximum for bulk materials. researchgate.netchemrxiv.orgchemrxiv.org Theoretical predictions suggest that optimizing carrier concentration could significantly improve the ZT of Bi(_2)TeO(_2). researchgate.netchemrxiv.orgchemrxiv.org Furthermore, predictions indicate that heavy p-type doping could lead to much larger ZT values, potentially exceeding 2.5, for Bi(_2)SO(_2) and Bi(_2)SeO(_2), making them competitive with benchmark thermoelectric materials like SnSe. researchgate.netchemrxiv.orgchemrxiv.org

The thermoelectric properties are highly dependent on doping levels and temperature. For example, the Seebeck coefficient (|S|) of p-doped Bi(_2)SO(_2) is predicted to be around 50% higher than the peak |S| of Bi(_2)TeO(_2) at high doping levels, compensating for lower electrical conductivity and resulting in a considerably larger power factor (S(_2)(\sigma)). chemrxiv.org

This compound Alloy Design and Engineering for Industrial Applications

This compound alloys are extensively used in various industrial applications due to their unique properties, including low melting points, expansion upon solidification, and favorable thermal characteristics. goodfellow.comindium.com The design and engineering of these alloys are crucial for tailoring their properties to specific requirements in different sectors.

Low-Melting Point this compound Alloys for Precision Casting and Prototyping

This compound-based alloys are widely recognized for their low melting points, typically ranging from 47°C to 300°C, which is significantly lower than traditional casting materials like aluminum or steel. ydcastings.com This characteristic makes them ideal for precision casting and rapid prototyping processes. goodfellow.comydcastings.com The low melting temperature reduces energy consumption in manufacturing by up to 60%. ydcastings.com

These alloys can accurately reproduce intricate details, which is essential for experimental verification and the production of complex geometries, particularly in the aerospace industry. ydcastings.comnewji.ai A 2023 market study indicated that 78% of aerospace manufacturers utilize low-temperature metals for complex parts, reporting a 45% reduction in post-casting machining costs. ydcastings.com Key technical advantages include low shrinkage rates (below 0.1%), ensuring dimensional stability, and high reusability rates (exceeding 92%) through advanced reclamation systems. ydcastings.com this compound-tin alloys, for instance, with melting points between 138°C and 170°C depending on composition, are characterized by excellent thermal and electrical conductivity and thermal stability. samaterials.com

Interactive Table 1: Properties of Selected Low-Melting Point this compound Alloys

Alloy Composition (wt%)	Melting Point (°C)	Density (g/cm³)	Tensile Strength (MPa)	Applications
58Bi/42Sn	138	8.56 goodfellow.com	-	Low-temperature soldering, Fusible plugs indium.com
57Bi/42Sn/1Ag	140	-	-	Low-temperature soldering (more malleable) indium.com
44.7Bi/22.6Pb/19In/8.3Sn/5.3Cd	47	8.86 encyclopedia.pub	37 encyclopedia.pub	Precision casting, Molds encyclopedia.pub
49Bi/21In/18Pb/12Sn	58	8.58 encyclopedia.pub	43 encyclopedia.pub	Solder, Fusible cores encyclopedia.pub
57Bi/26In/17Sn	79	-	-	Solder wikipedia.org
BiIn (1:1)	109 ontosight.ai	8.86 encyclopedia.pub	37 encyclopedia.pub	Low-temperature soldering, Thermoelectric devices, Electronic packaging ontosight.ai
58Bi/42Sn (Indalloy 281)	138 indium.com	-	Similar to Sn-Pb indium.com	Step soldering, Lead-free solder indium.com
57Bi/42Sn/1Ag (Indalloy 282)	140 indium.com	-	Superior to Sn-Pb indium.com	Step soldering, Lead-free solder indium.com

Advanced this compound Liquid Metal Alloys for Controlled Phase Transitions

This compound alloys, particularly those with low melting points, are utilized as liquid metal phase change materials (PCMs) for applications requiring controlled phase transitions. Their ability to absorb or release significant amounts of heat during melting and solidification makes them suitable for thermal energy storage and management. The properties of these liquid metal PCMs are influenced by their composition. For example, the latent heat of this compound-based alloys tends to increase with higher this compound content. tandfonline.com

Lead-bismuth eutectic (LBE) alloy, composed of 55.5% this compound and 44.5% lead, is a notable example of a liquid metal alloy with a low melting point (123.5°C) and a high boiling point (1670°C). sfa-oxford.com These characteristics make LBE suitable as a coolant in nuclear reactors, specifically Generation IV fast neutron reactors, where they offer improved thermal efficiency and enhanced safety. sfa-oxford.comoecd.orgoecd-nea.org Research and development programs are ongoing globally to advance liquid lead-alloy technology for reactor systems. oecd.orgoecd-nea.org

This compound Alloys in Thermal Management Systems

This compound alloys are employed in thermal management systems due to their thermal conductivity and phase change properties. They can be used as thermal interface materials in electronics, where their low thermal conductivity can be advantageous in specific scenarios requiring minimal heat transfer or thermal insulation. nanorh.com The ability of certain this compound alloys to expand upon solidification also makes them useful in applications where filling a cavity is necessary. indium.com

Their low melting temperatures make them suitable for use in safety devices such as fusible plugs and fire sprinkler systems, where melting at a specific temperature triggers a safety mechanism. goodfellow.comindium.comsamaterials.com

Sealability Studies of this compound-Tin Alloys for Well Plugging and Abandonment

This compound-tin alloys have gained attention as potential barrier materials for plugging and abandonment (P&A) of wells, offering an alternative to traditional cement plugs. onepetro.orgresearchgate.netntnu.nosintef.comspe.org Studies on the sealability of eutectic this compound-tin alloys have involved laboratory tests, microscopy analyses, and numerical simulations. onepetro.orgresearchgate.netntnu.no

Research indicates that this compound-tin plugs exhibit better pressure resistance and lower leakage rates compared to cement plugs in small-scale laboratory setups. onepetro.orgresearchgate.netntnu.no Improved sealing properties are observed when the plugs are set under higher curing pressures, which is corroborated by observations of the alloy's microstructure. onepetro.orgresearchgate.netntnu.nosintef.com this compound alloys possess properties such as impermeability, high density in the liquid state for displacing well fluids, and low viscosity, allowing them to invade small pores and notches. onepetro.orgntnu.no The expansion upon solidification is another property that contributes to their effectiveness as a sealing material. onepetro.orgresearchgate.net These studies suggest that this compound is a promising material for P&A operations and warrants further investigation for potential acceptance as an alternative barrier material. onepetro.orgntnu.no

Interactive Table 2: Sealability Performance of this compound-Tin vs. Cement Plugs (Laboratory Scale)

Material	Pressure Resistance	Leakage Rate	Microstructure (under pressure curing)
This compound-Tin	Better	Lesser	Finer grains sintef.com
Cement	Standard	Higher	-

Bismuth in Catalysis and Chemical Transformations

Photocatalytic Applications of Bismuth-Based Materials

This compound-based materials have garnered considerable attention as photocatalysts due to their favorable band gaps, distinctive layered structures, and desirable physicochemical features. beilstein-journals.orgnih.gov These properties enable them to effectively utilize visible light, a significant advantage over traditional photocatalysts like TiO₂ and ZnO, which are primarily UV-light driven. beilstein-journals.orgnih.govresearchgate.net The valence band of many this compound-based photocatalysts consists of hybrid O 2p and Bi 6s orbitals, which enhances the mobility of photogenerated charge carriers and contributes to their visible-light activity. beilstein-journals.orgnih.govresearchgate.netrsc.org

Heterogeneous Photocatalysis for Environmental Remediation

This compound-based nanostructured photocatalysts are actively being researched for their application in advanced oxidation processes for wastewater treatment, specifically for the degradation of organic pollutants such as antibiotics and organic dyes. beilstein-journals.orgnih.gov The high catalytic activity of this compound-based nanoparticles under light conditions makes them suitable for solar-driven water remediation. rsc.org

Various this compound-based materials have been developed for environmental remediation. For instance, a Bi₂S₃/Bi₄O₇ heterostructure synthesized via an in situ sulfidation approach demonstrated high efficiency and stability in the degradation of rhodamine B dye under visible light, maintaining an oxidation rate of up to 96.3% after four cycles. nih.gov this compound oxyhalides (BiOX, X = Cl, Br, I), with their unique layered structures, also show significant potential for degrading organic pollutants in wastewater under visible light irradiation. bohrium.comrsc.org BiOCl, for example, has been investigated for the degradation of organic pollutants and microorganisms under visible light. royalsocietypublishing.org this compound ferrite (B1171679) (BiFeO₃) nanoparticles have also been used for the efficient degradation of organic pollutants. beilstein-journals.orgwikipedia.org

This compound-Based Semiconductors for Visible Light Photocatalysis

Many this compound-based photocatalysts possess band gaps below 3.0 eV, allowing them to absorb light in the visible spectrum. beilstein-journals.orgnih.govresearchgate.net This narrow band gap is attributed to the hybridization of the O 2p orbital and the Bi 6s orbital in the valence band. nih.govrsc.org This electronic structure facilitates the separation of photogenerated electron-hole pairs and increases the rate of charge carrier migration, leading to enhanced visible-light photocatalytic activity. beilstein-journals.orgnih.gov

Examples of this compound-based semiconductors used as visible-light photocatalysts include BiFeO₃, Bi₂MoO₆, BiVO₄, Bi₂WO₆, and Bi₂S₃. beilstein-journals.orgnih.gov Bi₂WO₆, a layered perovskite-type oxide, exhibits high visible-light photocatalytic activity, which is attributed to its distinctive structure. beilstein-journals.orgmdpi.comresearchgate.net Strategies such as constructing heterojunctions (e.g., Z-scheme and S-scheme heterojunctions), band gap engineering, doping, and morphology control are employed to further enhance the visible-light absorption and photocatalytic performance of this compound-based materials. beilstein-journals.orgrsc.orgbohrium.comacs.orgchinesechemsoc.org

Mechanistic Studies of Photocatalytic Degradation of Organic Pollutants

The photocatalytic degradation of organic pollutants using this compound-based materials typically involves the generation of electron-hole pairs upon light irradiation. These charge carriers then participate in redox reactions on the photocatalyst surface. rsc.orgroyalsocietypublishing.org

Proposed mechanisms for the degradation of organic pollutants often involve the generation of reactive oxygen species (ROS) with strong oxidizing capabilities, such as hydroxyl radicals (·OH) and superoxide (B77818) radicals (·O₂⁻). royalsocietypublishing.orgmdpi.com These radicals can decompose complex organic molecules into smaller, less toxic compounds, ultimately leading to mineralization into CO₂ and H₂O. rsc.orgmdpi.com Another important mechanism is the direct oxidation of organic pollutants by photogenerated holes. royalsocietypublishing.org

For example, in the photocatalytic degradation of rhodamine B (RhB) and methyl orange (MO) using Bi₂WO₆, studies indicate that superoxide radicals (O₂⁻) and holes (h⁺) are the principal species responsible for the pollutant photodegradation. mdpi.com The process involves the excitation of the Bi₂WO₆ semiconductor, transfer of excited electrons to the conduction band to react with oxygen to form O₂⁻, and reaction of holes in the valence band with water to form ·OH radicals. mdpi.com

The efficiency of photocatalytic degradation is influenced by factors such as the light absorption ability of the photocatalyst (determined by its band gap) and the separation and transfer efficiencies of photogenerated electron-hole pairs. mdpi.com High carrier recombination rates can decrease photocatalytic efficiency. mdpi.com

Here is a table summarizing some this compound-based photocatalysts and their applications in environmental remediation:

Photocatalyst Material	Target Pollutants	Light Source	Key Findings	Source
Bi₂S₃/Bi₄O₇ Heterostructure	Rhodamine B dye	Visible light	96.3% oxidation rate after 4 cycles, high stability.	nih.gov
BiFeO₃ Nanoparticles	Organic pollutants	Visible light	Effective degradation reported.	beilstein-journals.org
Bi₂WO₆	Rhodamine B, Methyl Orange	Visible light	High decomposition efficiency (RhB 97%, MO 92%), O₂⁻ and h⁺ are key species.	mdpi.com
BiOCl	Organic pollutants, Microorganisms	Visible light	Efficient degradation reported.	royalsocietypublishing.org

Redox Catalysis in this compound Chemistry

This compound has shown the capacity to cycle between different oxidation states, enabling unique redox cycles that can be utilized in organic synthesis. acs.orgnih.govnih.gov While traditionally the catalytic utility of Bi(III) compounds was often limited to non-redox Lewis acid catalysis, recent research has revealed emerging opportunities in main group redox catalysis using this compound. acs.orgnih.gov

This compound(II)/Bismuth(III) Redox Systems in Organic Synthesis

Unlike lighter group 15 elements that primarily utilize a two-electron Pn(n)/Pn(n+2) redox pair, this compound can engage in one-electron Bi(II)/Bi(III) redox processes, offering unique reactivity. acs.orgnih.gov

A seminal example of utilizing Bi(II) radical intermediates is in organobismuthine-mediated radical polymerization reactions. acs.orgnih.gov An analogous Bi(II)/Bi(III) cycle has been demonstrated in the dehydrocoupling of TEMPO and hydrosilanes using a diaryl(this compound)thiolate precatalyst, where a transient Bi(II) species is proposed to be generated upon UV irradiation. nih.gov

This compound(I)/Bismuth(III) and this compound(III)/Bismuth(V) Redox Systems

This compound also participates in Bi(I)/Bi(III) and Bi(III)/Bi(V) redox cycles in organic synthesis. acs.orgnih.govmpg.de While Bi(III) and Bi(V) compounds are relatively well-known, low-valent Bi(I) counterparts are less common due to their instability. mpg.de However, the feasibility of performing redox transformations based on Bi(I) catalysis, such as in transfer hydrogenation reactions, has been established. mpg.de

The Bi(III)/Bi(V) redox cycle has been demonstrated in the catalytic fluorination of aryl boronic esters. nih.govmpg.deresearchgate.net In one reported system, a Bi(III) catalyst supported by a dianionic bis-aryl sulfoximine (B86345) ligand facilitates the reaction in the presence of a fluorinating agent and sodium fluoride (B91410). nih.gov The proposed mechanism involves the Bi(III) catalyst undergoing transmetalation with the aryl boronic ester, followed by oxidation and reductive elimination to generate the fluorinated product. nih.gov This represents an unprecedented strategy for organic synthesis utilizing Bi(III)/Bi(V) redox processes. europa.eu

The exploration of this compound redox catalysis is an active area of research, aiming to translate the unique properties traditionally associated with transition metals to this earth-abundant, less toxic, and inexpensive main group element. mpg.deeuropa.eu

Radical Chemistry and this compound-Mediated Reactions

This compound compounds have shown the ability to engage in radical processes, mimicking the behavior of transition metals in certain reactions. mpg.dempg.deanalytik.news This opens up new avenues for using this more abundant and less toxic main-group element in transformations traditionally dominated by transition metals like palladium or nickel. mpg.deanalytik.news

Radical Oxidative-Addition Reactions in this compound Chemistry

Low-valent this compound complexes, such as N,C,N-bismuthinidenes (Bi(I)), can undergo single-electron transfer (SET) oxidative addition reactions with redox-active alkyl radical precursors. mpg.dewikipedia.orgresearchgate.net This is in contrast to classical polar two-electron mechanisms. mpg.deanalytik.news This process leads to the formation of alkyl-bismuth(III) complexes. mpg.dewikipedia.org

Specifically, a Bi(I) complex was shown to react with tetrachlorophthalimide ester and Katritzky salt derivatives, undergoing SET and fragmentation to yield alkyl this compound(III) complexes after radical recombination. mpg.de These resulting alkyl-bismuth(III) intermediates can exist in equilibrium with an in-cage radical pair consisting of this compound(II) and a free alkyl radical. mpg.de

The reactivity of these Bi(III)–C(sp³) intermediates is influenced by the α-substituents of the alkyl fragment. mpg.deresearchgate.netchemrxiv.org Unbiased alkyl-bismuth(III) complexes tend to be stable, while α-amino alkyl-bismuth(III) intermediates can collapse back to Bi(I), releasing iminium cations. mpg.de

This compound-Catalyzed Cross-Coupling Reactions

This compound catalysis has been successfully applied to cross-coupling reactions, providing alternatives to traditional transition-metal-catalyzed methods. mpg.deanalytik.news

One notable example is the this compound-catalyzed C–N cross-coupling reaction. This reaction is based on the radical oxidative addition to a low-valent this compound species and operates under mild conditions, accommodating various N-heterocycles as coupling partners. mpg.deresearchgate.netchemrxiv.org The proposed mechanism involves a radical Bi(I/II) or Bi(I/II/III) redox cycle. mpg.de

This compound has also been utilized in oxidative coupling reactions. An unprecedented oxidative coupling of arylboronic acids with triflate and nonaflate salts has been developed, exploiting a Bi(III)/Bi(V) redox cycle. acs.orgacs.orgorganic-chemistry.org This reaction, facilitated by an electron-deficient sulfone ligand, allows for the formation of C(sp²)-O bonds using readily available coupling partners. acs.orgorganic-chemistry.org The mechanism involves transmetalation, oxidation, and reductive elimination steps. acs.orgacs.orgorganic-chemistry.org

Furthermore, palladium-catalyzed cross-coupling reactions involving organothis compound reagents, such as tricyclopropylthis compound, have been reported for the formation of C(sp²)-C(sp³) bonds with aryl halides and triflates. organic-chemistry.org This method tolerates various functional groups and does not necessitate anhydrous conditions. organic-chemistry.org

Electrocatalysis for Carbon Dioxide Reduction with this compound-Based Catalysts

This compound-based materials have emerged as promising electrocatalysts for the reduction of carbon dioxide (CO₂) to valuable products, particularly formate (B1220265). rsc.orgchinesechemsoc.orgrsc.orgnih.govoaepublish.com Their advantages include low cost, environmental friendliness, and high selectivity for formate at low overpotentials. rsc.orgchinesechemsoc.org

Intrinsic Active Site Identification in this compound Electrocatalysts

Identifying the intrinsic active sites in this compound catalysts during the electrochemical CO₂ reduction reaction (eCO₂RR) is crucial for designing high-performance catalysts. sciopen.comresearchgate.netpnas.org Studies utilizing in situ characterization techniques have provided insights into the nature of these active sites. sciopen.comresearchgate.netpnas.org

Surface Bi defect sites and Bi-based interface structures have been strongly indicated as intrinsic active sites for eCO₂RR. sciopen.com The specific facets exposed on the this compound surface also play a significant role. For instance, studies on this compound oxyhalide precatalysts revealed that the presence of halides influences the activation process and the selective exposure of planar this compound surfaces, which are suggested to be more active for the reaction. researchgate.netpnas.org Carbodiimide was found to promote the formation of the dominant Bi(003) facet, distinct from the Bi(012) facets preferred with sulfide (B99878) and oxide. pnas.org

Bimetallic Bi-based catalysts can exhibit synergistic effects where Bi acts as the primary active site, and the second metal modifies the electronic structure of Bi or regulates the adsorption of key intermediates. chinesechemsoc.org Interfacial active sites can also be generated, further enhancing performance. chinesechemsoc.org For example, the presence of Bi–O bonds in materials like Bi₂O₃ and Bi₂O₂CO₃ has been shown to facilitate CO₂ adsorption and the formation of the *OOCH intermediate, improving formate selectivity. rsc.orgmdpi.com

Dynamic Structural Evolution of this compound Catalysts under Operando Conditions

This compound-based catalysts can undergo dynamic structural evolution under operando eCO₂RR conditions, which impacts their catalytic performance. sciopen.comnih.govoup.comresearchgate.net Understanding these transformations is essential for rational catalyst design. sciopen.comoup.com

In situ and operando characterization techniques, such as operando XRD, Raman spectroscopy, and X-ray absorption spectroscopy, have been employed to track these structural changes. sciopen.comnih.govoup.comresearchgate.net For example, studies have shown that this compound oxide nanoparticles can restructure into metallic this compound nanosheets under applied potential. nih.gov The electrolyte composition can also influence this structural evolution. nih.gov

The dynamic structural evolution can lead to the formation of the real catalytically active phase during the reaction. oup.com For instance, an as-prepared CeO₂/BiOCl precatalyst was observed to evolve into a CeOₓ/Bi interface structure with enriched Ce³⁺ species under CO₂ electroreduction conditions, which served as the true active phase. oup.com Similarly, nano-structured Bi can generate Bi₂O₂CO₃ on its surface, forming a stable Bi₂O₂CO₃@Bi interface that enhances CO₂ adsorption and conversion. mdpi.com

The stability of the catalyst structure under operando conditions is critical for long-term performance. While some materials like Bi₂O₃ can suffer from the loss of lattice oxygen, strategies like interstitial doping (e.g., with indium) can enhance bond stability and preserve lattice oxygen, leading to improved durability. researchgate.net

This compound-Catalyzed C-H Activation and C-C Coupling Reactions

This compound compounds have demonstrated catalytic activity in C-H activation and subsequent C-C coupling reactions, representing a significant advance in utilizing main-group elements for these transformations. uni-marburg.dethieme-connect.comresearchgate.netthieme-connect.com

Cationic this compound complexes, particularly cationic this compound amides, have shown potential as catalysts for C-H activation at C(sp³) centers. uni-marburg.dethieme-connect.comthieme-connect.com The cationic nature can enhance reactivity and enable alternative reaction pathways. thieme-connect.com For example, cationization of Bi(NPh₂)₃ allowed access to single- and double C-H activation reactions. researchgate.net

Insertion of small molecules like CO₂ into Bi–N bonds of cationic this compound(III) amides has also been shown to enable catalyzed C-H activation. researchgate.netrsc.org CO₂ uptake can lead to metastable compounds that undergo C-H activation upon CO₂ release, effectively acting as a CO₂-catalyzed C-H activation process. researchgate.netrsc.org

This compound has also been explored in photocatalytic C-C coupling reactions. A this compound-photocatalyzed activation and coupling of (hetero)aryl iodides with pyrrole (B145914) derivatives has been reported, forming C(sp²)-C(sp²) linkages through C-H functionalization. nih.gov This reactivity involves a this compound complex with redox state-dependent interactions with light, facilitating oxidative addition and homolytic cleavage steps. nih.gov

The combination of C-H activation and subsequent C-C coupling in one-pot protocols using cationic this compound complexes has also been demonstrated. uni-marburg.de

Selective Oxidation Catalysis Promoted by this compound

This compound and its compounds have emerged as significant catalysts and promoters in various selective oxidation reactions, offering environmentally benign alternatives to traditional catalytic systems. The ability of this compound to exist in multiple oxidation states, primarily Bi(III) and Bi(V), contributes to its versatility in facilitating redox processes. wikipedia.orgwikipedia.org this compound-based catalysts are particularly noted for their roles in the selective oxidation of hydrocarbons, alcohols, aldehydes, and carbohydrates.

One of the well-established applications of this compound in selective oxidation is in multicomponent this compound molybdate (B1676688) catalysts, which have been used industrially for the conversion of propene to acrolein since the 1960s. uva.nl These catalysts, typically based on phases like α-Bi₂(MoO₄)₃, β-Bi₂Mo₂O₉, and γ-Bi₂MoO₆, rely on the synergistic effect between this compound and molybdenum oxides. uva.nl The activity and selectivity are influenced by the catalyst's structure, phase composition, and the cooperation between different crystalline and amorphous domains, which facilitates the transfer of electrons and oxygen via a Mars-van Krevelen-type mechanism. uva.nl Neither pure MoO₃ nor Bi₂O₃ are highly active for selective propene oxidation unless combined to form mixed metal oxides. uva.nl Research indicates that this compound cations play a crucial role in activating molybdenum for propene oxidation. uva.nl Studies on this compound molybdate catalysts have shown that catalytic properties are highly sensitive to the surface composition, which is dependent on the bulk stoichiometry. rsc.org

This compound also acts as an effective promoter in conjunction with noble metal catalysts, such as platinum and palladium, for the selective oxidation of alcohols and carbohydrates. mdpi.comresearchgate.nettaylorfrancis.com For instance, the incorporation of this compound species into platinum catalysts supported on materials like hydrotalcite or SBA-15 significantly enhances the conversion and selectivity in the aqueous phase oxidation of glycerol (B35011) to dihydroxyacetone (DHA). mdpi.comacs.orgacs.org this compound deposition on platinum surfaces, particularly on step and terrace sites, modifies the catalytic activity. taylorfrancis.comacs.org Kinetic studies suggest that this compound alters the reaction pathway, favoring DHA production over glyceraldehyde (GLD). acs.orgacs.org Density functional theory calculations indicate that glycerol can chelate with this compound atoms via hydroxyl groups, influencing the stereochemistry of the reactants and promoting selective oxidation to DHA. acs.orgacs.org this compound ions (Bi³⁺) can also promote the isomerization of GLD to DHA, further improving DHA selectivity. acs.orgacs.org

In the selective oxidation of glucose to gluconate, this compound is a known promoter for palladium-based catalysts. researchgate.netuclouvain.be The presence of this compound drastically increases the catalytic activity of carbon-supported Pd-Bi catalysts. uclouvain.be The promoting effect is not solely due to soluble this compound species, although the dissolution of this compound can occur during the reaction. researchgate.netuclouvain.be The interaction between this compound and palladium, potentially involving the formation of Bi-Pd alloys or dispersed this compound oxide phases in close contact with noble metal nanoparticles, is believed to be responsible for the enhanced performance. uclouvain.beunibo.it

This compound-based oxides, such as Bi₂O₃, BiVO₄, Bi₂WO₆, and Bi₄O₅Br₂, have also shown promise as photocatalysts for selective oxidation reactions under visible light irradiation. mdpi.comresearchgate.netscilit.commdpi.com These materials leverage their unique electronic structures and light absorption properties to drive reactions like the oxidation of alcohols to aldehydes or ketones, and the cleavage of C=C bonds in olefins. mdpi.comresearchgate.netmdpi.com For example, quantum-sized this compound vanadate (B1173111) (q-BiVO₄) nanoparticles have been used for the photocatalytic selective oxidation of methane (B114726) to methanol (B129727) and formaldehyde (B43269) at room temperature. cas.cn The quantum size effect in q-BiVO₄ leads to high kinetic energy and a large specific surface area, facilitating the conversion. cas.cn The selectivity can be tuned by adjusting parameters such as oxygen concentration, solvent, reaction time, and irradiation wavelength. cas.cn Using visible light, high selectivity towards methanol has been achieved. cas.cn

Recent research has also explored the use of non-precious cobalt-bismuth binary oxides as catalysts for the selective aerobic oxidation of biomass-derived compounds, such as 5-hydroxymethylfurfural (B1680220) (HMF) to 2,5-furandicarboxylic acid (FDCA). rsc.org The incorporation of Bi₂O₃ in these binary oxides can influence the preferential orientation of facets in the cobalt oxide component, potentially increasing oxygen vacancies and enhancing catalytic activity and selectivity. rsc.org

Organothis compound(V) compounds, such as triphenylthis compound (B1683265) dichloride or triphenylthis compound carbonate, can act as oxidants in various organic transformations, including the oxidation of alcohols, thiols, phenols, and phosphines. wikipedia.org These compounds can dehydrogenate alcohols and cleave glycols. wikipedia.org The reactivity can be influenced by substituents on the aryl ligands. wikipedia.org While organothis compound(V) compounds can be used stoichiometrically as oxidants, research is ongoing to develop catalytic cycles involving the Bi(III)/Bi(V) redox couple for oxidative transformations. nih.govacs.org

The catalytic activity of this compound in selective oxidation is often attributed to its redox properties and its ability to interact with substrates and co-catalysts. The specific this compound species (e.g., oxide, metal, or organothis compound compound) and the reaction conditions play crucial roles in determining the activity and selectivity of the catalytic system.

Here are some examples of research findings in selective oxidation catalysis promoted by this compound:

Environmental Chemistry and Remediation with Bismuth Compounds

Wastewater Treatment using Bismuth-Based Nanoparticles

This compound-based nanoparticles (Bi-based NPs) have demonstrated significant potential as catalysts and sorbents for the removal of pollutants from wastewater. rsc.orgresearchgate.net Their effectiveness stems from their high catalytic activity and, in some cases, visible light responsiveness, making them suitable for advanced oxidation processes like photocatalysis. beilstein-journals.orgrsc.orgresearchcommons.orgnih.gov

Bi-based NPs are effective catalysts for the degradation of various organic pollutants in water, including organic dyes, antibiotics, and pesticide residues. rsc.org Photocatalysis, driven by visible light, is a prominent mechanism by which these nanoparticles facilitate the breakdown of organic molecules into less harmful substances like CO2 and H2O. beilstein-journals.orgresearchcommons.orgresearchgate.net The photocatalytic activity is often attributed to their suitable bandgaps and the generation of reactive species like hydroxyl radicals (·OH) and superoxide (B77818) radicals (·O2−) upon light irradiation. beilstein-journals.orgrsc.orgresearchgate.net

Research has highlighted the performance of various this compound compounds in photocatalytic degradation:

BiFeO₃ nanoparticles: Used for the degradation of organic pollutants like antibiotics and dyes under visible light, exhibiting good photocatalytic efficiency and stability. beilstein-journals.orgnih.gov

Bi₂S₃/Bi₄O₇ heterostructures: Synthesized via in situ sulfidation, these have shown high efficiency (up to 96.3% oxidation rate after four cycles) in degrading rhodamine B dye under visible light. beilstein-journals.orgnih.gov

Bi₂WO₆: Synthesized through hydrothermal processes, this material has demonstrated photocatalytic activity, with performance influenced by synthesis conditions and the presence of defects. beilstein-journals.orgresearchcommons.orgnih.gov

BiOCl: A p-type semiconductor exhibiting good photocatalytic activity for the degradation of organic pollutants in wastewater. researchgate.net

Modification strategies, such as doping with metals (e.g., Mn in Bi₂S₃) or forming heterostructures and nanocomposites (e.g., BiOI with reduced graphene oxide), can enhance the photocatalytic performance of Bi-based nanoparticles by improving charge separation and increasing light absorption. beilstein-journals.orgresearchgate.net

This compound-based materials also exhibit potential for the removal of heavy metal ions from wastewater through adsorption mechanisms. rsc.orgresearchgate.net Their surfaces can provide active sites for the binding of metal cations. acs.org

Studies have investigated the adsorption capabilities of this compound-based materials for various heavy metals:

This compound-impregnated biochar: Bi₂O₃ doped biochar has shown high removal efficiency (93.9%) and a large adsorption capacity (516.5 mg/g) for uranium(VI) species in solution. researchgate.net The mechanism involves surface complexation, ion exchange, electrostatic attraction, precipitation, and reduction. researchgate.net

This compound oxybromide (Bi₄O₅Br₂/BiOBr) composite membranes: Hybrid membranes combining this compound oxybromide nanosheets with cellulose (B213188) fibers have been tested for the adsorption of Co(II) and Ni(II) ions. acs.org The composite showed higher affinity for Co(II) ions (adsorption capacity of 37.3 mg/g) compared to Ni(II) ions (30.2 mg/g) from diluted aqueous solutions. acs.org The adsorption is influenced by electrostatic interaction with functional groups on the material surface. acs.org

Defective this compound Oxide (Bi₂O₃): Demonstrated effectiveness as an adsorbent for both arsenite (As(III)) and arsenate (As(V)) species from water, with adsorption influenced by pH. researchgate.netunito.it

The adsorption capacity and efficiency of this compound-based sorbents are influenced by factors such as pH, contact time, initial metal concentration, and the presence of competing ions. acs.orgresearchgate.netdeswater.com

Here is a table summarizing some research findings on heavy metal removal using this compound-based materials:

Material	Target Heavy Metal Ion(s)	Adsorption Capacity (mg/g)	Removal Efficiency (%)	Reference
Bi₂O₃ doped biochar	Uranium(VI)	516.5	93.9	researchgate.net
CM/Bi₄O₅Br₂/BiOBr composite membrane	Co(II)	37.3	94-100	acs.org
CM/Bi₄O₅Br₂/BiOBr composite membrane	Ni(II)	30.2	94-100	acs.org
Defective Bi₂O₃	Arsenite (As(III))	Not specified	Effective	researchgate.netunito.it
Defective Bi₂O₃	Arsenate (As(V))	Not specified	Effective	researchgate.netunito.it

In Situ Subsurface Remediation Strategies with this compound(III) Materials

This compound(III)-based materials are considered promising for in situ subsurface remediation, particularly at sites contaminated with radionuclides and other hazardous substances. rsc.orgresearchgate.netosti.gov Their advantages include high affinity for multiple contaminants, low toxicity, and stability in various groundwater conditions. rsc.orgresearchgate.net Layered this compound structures are particularly effective due to their ability to accommodate and sequester a wide range of negatively charged species. rsc.orgresearchgate.netresearchgate.net

Radioactive isotopes like technetium-99 (B83966) (⁹⁹Tc) and iodine-129 (B1233664) (¹²⁹I) are significant concerns at nuclear legacy sites due to their long half-lives and high mobility in groundwater, often existing as anionic species like pertechnetate (B1241340) (TcO₄⁻) and iodate (B108269) (IO₃⁻) or iodide (I⁻). rsc.orgresearchgate.netacs.org this compound-based materials, especially layered structures and oxyhydroxides, have shown high uptake capacity for these contaminants. rsc.orgresearchgate.netresearchgate.net

The sequestration mechanisms involve the interaction of these anionic species with the this compound material. Layered this compound oxyhydroxides, containing positively charged clusters like [Bi₆O₄(OH)₄]⁶⁺ and [Bi₆O₅(OH)₃]⁵⁺, can readily exchange their interlayer anions (such as nitrate (B79036) or carbonate) with contaminant anions like TcO₄⁻ and IO₃⁻. rsc.orgresearchgate.netresearchgate.net This ion exchange process can preserve the layered structure, and in some cases, lead to the structural binding of contaminant anions within the this compound oxide layers. rsc.org For example, radioiodine as iodide can be incorporated into bismoclite (BiOCl) microspheres, or as iodate in Bi(IO₃)₃ and BiO(IO₃). rsc.org

Research findings indicate effective removal of ⁹⁹TcO₄⁻ by basic this compound subnitrate (BSN), with up to 93% removal within a week via the formation of pH-dependent mineral phases. rsc.org

Hexavalent chromium (Cr(VI)), typically found as chromate (B82759) (CrO₄²⁻), and uranium, often present as uranyl carbonate complexes (UO₂(CO₃)ₓ²⁻²ˣ), are other significant groundwater contaminants that can be addressed using this compound-based materials. rsc.orgresearchgate.netacs.org

This compound(III) materials, including this compound oxyhydroxides, have demonstrated the ability to sequester Cr(VI) and uranium species. rsc.orgresearchgate.netacs.org For CrO₄²⁻, the sequestration mechanism can involve anion exchange with interlayer anions in layered this compound structures. rsc.orgresearchgate.net For uranium, the uptake mechanism is more complex and can involve the formation of negatively charged uranyl carbonate complexes which are then incorporated into the this compound material, potentially driven by the presence of intercalated carbonate in the layered structure. rsc.org

Batch experiments using materials like this compound subnitrate (BSN) and this compound oxyhydroxide nitrate (BOH) have shown their capacity to adsorb chromate and uranyl carbonate. rsc.orgrsc.org The interaction mechanisms can involve inner-sphere adsorption for chromate and uranyl carbonate. rsc.org

This compound oxyhydroxides are particularly versatile for environmental remediation due to their flexible structural arrangement, which allows them to sequester various anionic species. researchgate.netacs.org These materials can interact with contaminants through adsorption and can also undergo structural transformations during the remediation process, which can influence contaminant immobilization. rsc.orgrsc.org

Besides TcO₄⁻, IO₃⁻, CrO₄²⁻, and uranyl carbonate complexes, this compound oxyhydroxides have been shown to sequester other environmentally important anions, including selenite (B80905) (SeO₃²⁻), arsenate (AsO₄³⁻), and perchlorate (B79767) (ClO₄⁻). rsc.org The interaction mechanisms can include anion exchange and direct association with this compound mineral structures via inner-sphere adsorption or outer-sphere complexation, depending on the contaminant. rsc.org

The structural transformation of this compound materials, such as the conversion of this compound oxyhydroxide nitrate (BOH) to bismutite (Bi₂O₂(CO₃)) in the presence of carbonate, can play a role in contaminant removal by influencing solution pH and contaminant speciation. rsc.org This transformation can lead to the incorporation of contaminant ions within the newly formed mineral phases. rsc.org

Here is a table listing some anionic species sequestered by this compound oxyhydroxides:

Anionic Species	Chemical Formula	Reference
Pertechnetate	TcO₄⁻	rsc.orgresearchgate.netresearchgate.net
Iodate	IO₃⁻	rsc.orgresearchgate.netresearchgate.net
Iodide	I⁻	rsc.orgresearchgate.net
Chromate	CrO₄²⁻	rsc.orgresearchgate.netacs.org
Uranyl carbonate complexes	UO₂(CO₃)ₓ²⁻²ˣ	rsc.orgresearchgate.netacs.org
Selenite	SeO₃²⁻	rsc.org
Arsenate	AsO₄³⁻	rsc.org
Perchlorate	ClO₄⁻	rsc.org

This compound-Based Materials for Air Purification

This compound compounds, particularly this compound oxyhalides (BiOX, where X represents Cl, Br, or I) and this compound vanadate (B1173111) (BiVO₄), have shown significant promise as photocatalysts for air purification. Photocatalysis is a process that utilizes light energy to drive chemical reactions, such as the degradation of airborne pollutants.

This compound oxyhalides, such as this compound oxychloride (BiOCl), this compound oxybromide (BiOBr), and this compound oxyiodide (BiOI), are considered emergent photocatalytic systems with advantages for air treatment nih.govresearchgate.net. These materials possess unique layered structures that provide a large surface area, facilitating contact between pollutants and active sites nih.gov. While pure BiOCl primarily absorbs UV irradiation due to its wide band gap (3.2-3.5 eV), limiting its visible-light photocatalytic performance, strategies like doping or forming composites can enhance their activity under visible light researchgate.net. For instance, BiOX-graphene oxide (GO) composites have demonstrated enhanced visible-light photocatalytic activity, attributed to the electron acceptor capacity of GO and modification of the band gap nih.gov. Studies have shown that the indoor air disinfection capacity of these materials ranks as follows: BiOCl-GO (96.7%) > BiOI-GO (96.2%) > BiOI (89.2%) > BiOCl (79%) nih.gov. The higher efficiency of BiOCl-GO under visible light is linked to the presence of oxygen vacancies, strong oxidation potential, and the single crystalline phase of the materials nih.gov.

This compound vanadate (BiVO₄) is another notable this compound-based photocatalyst for air purification, active under visible light funcmater.comsamaterials.comenergyevolutionconference.com. Its band gap of approximately 2.4 eV allows it to absorb a significant portion of the solar spectrum energyevolutionconference.com. BiVO₄ is used to decompose organic compounds and toxic substances in the air, such as benzene, formaldehyde (B43269), ammonia, and total volatile organic compounds (TVOC) funcmater.com. The monoclinic crystal structure of BiVO₄ is particularly effective, enhancing the separation of photogenerated electron-hole pairs and reducing recombination, which improves photocatalytic efficiency energyevolutionconference.commdpi.com. BiVO₄ can be prepared through various methods, including aqueous solution precipitation funcmater.com. Research is ongoing to improve the efficiency and stability of BiVO₄ for large-scale applications energyevolutionconference.com.

The photocatalytic process for air purification using this compound-based materials typically involves three stages: separation and migration of charges, generation of reactive oxygen species (such as h⁺, •OH, and •O₂⁻), and catalytic reduction reactions rsc.org. This compound oxyhalide and this compound-rich solid solutions have gained attention for the photoreduction of NOx, CO₂, and other gases rsc.org.

This compound Compounds in Electrochemical Sensing of Pollutants

This compound-based materials are increasingly utilized in electrochemical sensing technologies for detecting various pollutants, including heavy metals and organic contaminants researchgate.netmdpi.comemerald.com. Their suitability stems from a combination of properties, including good electrical conductivity, high surface area, chemical stability, and low toxicity mdpi.comemerald.comacs.orgresearchgate.net.

This compound-based sensors are widely used for detecting gases like nitrogen dioxide (NO₂) and carbon dioxide (CO₂) due to their high surface area, which enhances gas adsorption and sensitivity mdpi.com. They are also highly advantageous for detecting heavy metals in water, as they can efficiently catalyze reactions at low potentials, providing high sensitivity and selectivity for metal ions such as lead (Pb²⁺) and cadmium (Cd²⁺) mdpi.commdpi.com.

This compound film electrodes (BiFEs), prepared by depositing a this compound film onto a substrate like glassy carbon, graphite, or copper, are commonly used for the determination of heavy metals and organic compounds mdpi.com. The detection of heavy metals using BiFE electrodes is linked to this compound's ability to form alloys with metals like lead, cadmium, and zinc researchgate.net. BiFEs can be prepared using ex situ or in situ plating methods mdpi.comresearchgate.net. Ex situ plating involves forming the this compound film in a separate solution before the measurement, while in situ plating involves depositing the this compound film simultaneously with the preconcentration of the metal ions from the sample solution containing added Bi(III) ions researchgate.netnih.gov.

This compound nanoparticles and nanocomposites are also being explored for enhanced electrochemical sensing. This compound nanoparticles are considered biocompatible and non-toxic, making them suitable for environmental sensing applications researchgate.net. Composites like this compound vanadate integrated with polyaniline (BiVO₄@PANI) have been synthesized and characterized for potential applications in purifying contaminated water mdpi.com. This compound-silver nanoparticles have shown good electrocatalytic activity for sensor construction researchgate.nettandfonline.com.

This compound-based electrochemical sensors have demonstrated high sensitivity and low detection limits for various pollutants. For example, a ratiometric electrochemical sensor based on this compound nanoclusters/porous carbon composite showed a good linear relationship with lead ion concentration from 3.0 ng/L to 1.0 mg/L, with a detection limit of 1.0 ng/L acs.org. Another ratiometric sensor using a this compound film coated on porous silicon nanoparticles achieved a linear response for Pb(II) from 0.2 to 100 μg/L, with a detection limit of 0.09 μg/L rsc.org. This compound molybdate (B1676688) (Bi₂MoO₆) based sensors have also shown remarkable sensitivity and low detection limits for toxic heavy metal ions and organic pollutants like 2-nitroaniline (B44862) (2-NA) emerald.com. A SnS/Bi₂MoO₆ nanocomposite exhibited a detection range of 0.5–310 μM and a detection limit of 0.122 μM for Cr(VI) emerald.com.

The performance of this compound-based electrochemical sensors is influenced by factors such as the morphology of the this compound material, the substrate electrode, and the electrochemical parameters used mdpi.comingentaconnect.com. The ability to tune the properties of this compound-based materials through synthesis methods and composite formation allows for the development of highly sensitive and selective sensors for a wide range of environmental pollutants researchgate.netemerald.com.

Biomedical and Pharmaceutical Research on Bismuth Compounds

Antimicrobial Mechanisms of Bismuth Agents

This compound compounds have a long history of use in medicine, particularly for gastrointestinal ailments. strategian.com Modern research has elucidated the complex antimicrobial mechanisms that underpin their therapeutic effects. These mechanisms involve a multi-targeted approach, making it difficult for microbes to develop resistance.

The antibacterial action of this compound is multifaceted, involving several key cellular and molecular interactions. This compound compounds can bind to the bacterial membrane and accumulate within the cells. nih.gov This interaction disrupts membrane function and integrity. nih.gov Transmission electron microscopy has provided visual evidence of this compound from this compound subsalicylate (BSS) binding to the bacterial membrane of enterotoxigenic E. coli and accumulating within the cells in as little as 30 minutes of exposure. nih.gov

A crucial aspect of this compound's antimicrobial activity is its interference with essential metabolic processes. This compound has been shown to disrupt iron homeostasis in bacteria like Pseudomonas aeruginosa by binding to siderophores, which are molecules bacteria excrete to acquire iron. micro-bites.orgnih.gov This leads to iron deprivation within the microbial cells, causing an imbalance of key metabolites and dysregulation of essential cellular processes. micro-bites.org The lack of iron disrupts the electron transport chain, which is vital for generating ATP, the primary energy source for the bacterial cell. micro-bites.orgnih.gov Furthermore, this compound can inhibit protein and cell wall synthesis, as well as ATP synthesis. nih.gov In Helicobacter pylori, exposure to colloidal this compound subcitrate (CBS) leads to a significant reduction in bacterial ATP levels. asm.org

This compound compounds are a cornerstone in the treatment of Helicobacter pylori infections, a primary cause of peptic ulcers. nih.govmdpi.com Compounds like colloidal this compound subcitrate (CBS), this compound subsalicylate (BSS), and ranitidine this compound citrate (B86180) (RBC) are effective in suppressing and eradicating H. pylori. nih.gov The mechanisms of action against H. pylori are complex and include the inhibition of protein and cell wall synthesis, membrane function, and ATP synthesis. nih.gov this compound also impairs the adherence of H. pylori to gastric epithelial cells. strategian.comoup.com While this compound monotherapy can suppress the bacterium, it is most effective when used in combination with antibiotics, showing synergistic activity. nih.gov To date, no natural or acquired resistance to this compound compounds by H. pylori has been described. oup.com

The antimicrobial efficacy of this compound extends to a range of other enteric pathogens. This compound subsalicylate (BSS) and its derivative this compound oxychloride (BiOCl), which forms in the stomach, have demonstrated antimicrobial effects against Clostridium difficile, Salmonella, Shigella, and Shiga toxin-producing Escherichia coli strains. nih.gov Studies have shown that BSS and BiOCl can reduce the growth of these bacteria by 3 to 9 logs within 24 hours. nih.govnih.gov

Enteric Pathogen	This compound Compound	Observed Effect
Helicobacter pylori	CBS, BSS, RBC	Inhibition of protein and cell wall synthesis, membrane function, ATP synthesis, and bacterial adherence. strategian.comnih.gov
Clostridium difficile	BSS, BiOCl	Reduction in bacterial growth by 3-9 logs within 24 hours. nih.govnih.gov
Salmonella spp.	BSS, BiOCl	Reduction in bacterial growth by 3-9 logs within 24 hours. nih.gov
Shigella spp.	BSS, BiOCl	Reduction in bacterial growth by 3-9 logs within 24 hours. nih.gov
Shiga toxin-producing E. coli	BSS, BiOCl	Reduction in bacterial growth by 3-9 logs within 24 hours. nih.gov

A significant area of research is the use of this compound compounds to combat the growing threat of antibiotic resistance. This compound has shown the ability to sensitize antibiotic-resistant bacteria to various antibiotics. nih.gov For instance, this compound-based drugs in combination with different classes of antibiotics can eliminate multidrug-resistant Pseudomonas aeruginosa. nih.gov This is achieved by this compound's disruption of the bacteria's iron homeostasis, which in turn impairs efflux pump activity and facilitates the accumulation of antibiotics inside the bacteria. nih.govibsgranada.es

Research has also demonstrated that co-administration of this compound salicylate with antibiotics can prevent the development of significant antimicrobial resistance across a diverse array of resistance mechanisms. micro-bites.org this compound compounds have been found to be effective against Carbapenem-resistant Enterobacteriaceae (CRE) and Carbapenem-resistant Klebsiella pneumoniae (CRKP) by inhibiting NDM-1 (New Delhi Metallo-β-lactamase 1), a key resistance enzyme. croucher.org.hk Furthermore, this compound significantly increases the eradication rates of clarithromycin-resistant, metronidazole-resistant, and dual-resistant H. pylori strains. nih.gov this compound oxide nanoparticles have also shown antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA). frontiersin.org

The therapeutic potential of this compound extends to antiviral applications. Research has identified ranitidine this compound citrate (RBC) as a potent agent against SARS-CoV-2, the virus responsible for COVID-19. sciencedaily.comhku.hk The mechanism of action involves targeting the viral helicase, a crucial enzyme for viral replication, by displacing essential zinc(II) ions with this compound ions. sciencedaily.com This potently suppresses the helicase's activity. sciencedaily.commedchemexpress.com

In studies using a golden Syrian hamster model, RBC was shown to significantly reduce viral loads in both the upper and lower respiratory tracts and alleviate virus-associated pneumonia. sciencedaily.commedchemexpress.com Further research has indicated that orally administered colloidal this compound subcitrate combined with N-acetyl cysteine could serve as a broad-spectrum anti-coronavirus therapy, showing efficacy against MERS-CoV, Human coronavirus 229E, and SARS-CoV-2 and its alpha variant. technologynetworks.com The pan-inhibitory activity is attributed to this compound's ability to target multiple key viral cysteine enzymes. technologynetworks.com this compound compounds have also demonstrated in vitro activity against Rotaviruses and other enteric viruses. strategian.com

This compound compounds have also been investigated for their antifungal properties. This compound salicylate has been found to inhibit the growth of the pathogenic yeast Candida albicans. nih.gov This is clinically significant as Candida species can inhabit the human stomach and may play a role in the formation of gastric ulcers. nih.gov More recently, this compound sulphide@graphitic carbon nitride nanosheets have demonstrated high antifungal activity against C. albicans, with disinfection rates of 99.92%. mdpi.com Interestingly, while this compound salicylate inhibits yeast growth, it has been observed to have a marked stimulatory effect on the growth of filamentous fungi such as Aspergillus niger and Aspergillus oryzae. nih.govresearchgate.net

This compound Compounds in Cancer Research and Therapy

In recent years, there has been a surge of interest in the application of this compound-based compounds as potent anticancer drugs. nih.govresearchgate.net These compounds have shown promise in directly inhibiting cancer cells and potentially reducing the side effects of traditional chemotherapy drugs like cisplatin. mdpi.comresearchgate.net

This compound complexes with various ligands, such as dithiocarbamates, have demonstrated high cytotoxic activity against a range of cancer cells, including human breast (MCF-7) and cervical (HeLa) cancer cells. researchgate.net In some cases, these complexes were found to be significantly more active than standard drugs like cisplatin, doxorubicin, and tamoxifen. researchgate.net The anticancer mechanisms of this compound compounds are still under investigation but are thought to involve the induction of apoptosis (programmed cell death) in tumor cells. mdpi.com This can be associated with the generation of intracellular reactive oxygen species (ROS) and the activation of caspases. mdpi.com

This compound-based nanoparticles are also being explored for their role in cancer therapy, not only for drug delivery but also as radiosensitizers to improve the efficacy of radiotherapy. nih.govresearchgate.netstyvalley.com this compound chalcogenides, such as Bi₂S₃, are particularly promising due to their strong X-ray absorption properties. frontiersin.org Lipophilic this compound nanoparticles have shown in-vitro efficacy similar to docetaxel and cisplatin against cervical, prostate, and colon human cancer cells, without inhibiting the growth of non-cancerous control cells. nih.gov Furthermore, some cyclometalated this compound(III) complexes have demonstrated the ability to circumvent cisplatin-induced resistance in human ovarian cancer cells. nih.gov

Cancer Cell Line	This compound Compound Type	Observed Effect
Human Breast (MCF-7)	This compound(III) complexes with dithiocarbamate (B8719985)	High cytotoxic activity, 158-340 times greater activity than cisplatin. researchgate.net
Human Cervical (HeLa)	This compound(III) complexes with dithiocarbamate	High cytotoxic activity, 21-53 times greater activity than cisplatin. researchgate.net
Human Colon (HCT-116)	Lipophilic this compound nanoparticles	Time-dependent inhibition of cell growth. nih.gov
Human Prostate (DU145)	Lipophilic this compound nanoparticles	Time-dependent inhibition of cell growth. nih.gov
Human Ovarian (A2780/cis)	Cyclometalated this compound(III) complexes	Circumvention of cisplatin-induced resistance. nih.gov

Antitumor Activity of this compound Complexes and Nanomaterials

This compound-based compounds have emerged as a promising class of anticancer agents, demonstrating significant therapeutic potential in preclinical research. Their unique chemical properties and mechanisms of action offer advantages over traditional metal-based therapies, including lower toxicity. nih.govresearchgate.net Both this compound complexes and this compound-based nanomaterials have been extensively investigated for their ability to suppress tumor growth and induce cancer cell death.

This compound complexes, particularly those with dithiocarbamate ligands (Bi-DTC), have shown notable efficacy in inducing apoptosis, a form of programmed cell death, in various cancer cell lines. nih.govresearchgate.net Research has demonstrated that these complexes can overcome chemoresistance, a major challenge in cancer treatment. researchgate.net The anticancer effects of Bi-DTC complexes are often attributed to their ability to disrupt cellular membranes and create a redox imbalance within cancer cells. researchgate.net For instance, a homoleptic this compound complex incorporating a piperazine-based ligand, [Bi(C9H12N3S2)3], has demonstrated significant cytotoxicity against cancer cell lines. researchgate.net Similarly, two this compound(III) complexes, [BiL1Cl2] and [BiL2Cl2], were found to be approximately three times more potent than their corresponding free ligands in a chronic myelogenous leukemia cell line, with IC50 values of 0.30 and 0.38 µM, respectively. rsc.org These complexes were shown to induce a concentration-dependent increase in apoptosis. rsc.org

This compound-based nanoparticles (BNMs) represent another frontier in cancer therapy, valued for their good biocompatibility, low cost, and high stability. researchgate.net These nanoparticles can be engineered in various shapes and sizes, which enhances their fabrication properties. gaomingyuan.com this compound chalcogenides, such as this compound sulfide (B99878) (Bi2S3) and this compound selenide (B1212193) (Bi2Se3), have been a particular focus of research due to their low toxicity and unique physicochemical properties that make them suitable for tumor therapy. rsc.org Lipophilic this compound nanoparticles have also been shown to inhibit the growth of human cervical, prostate, and colon cancer cell lines in a time-dependent manner, with an efficacy comparable to conventional chemotherapy drugs but without affecting non-cancerous cells. nih.gov

The mechanisms underlying the antitumor activity of this compound compounds are multifaceted. A primary pathway involves the induction of apoptosis through the enhanced generation of intracellular reactive oxygen species (ROS). nih.govrsc.org This oxidative stress is a critical regulator of cell death. nih.gov Additionally, some this compound compounds can activate caspases, which are key enzymes in the apoptotic process, and induce mitochondrial perturbation, further contributing to cell death. nih.gov The versatility of this compound nanoparticles allows them to be used in synergistic therapeutic strategies, combining them with chemotherapy or radiotherapy to enhance the inhibition of cancer cells beyond what can be achieved with monotherapies. thno.org

Table 1: Antitumor Activity of Selected this compound Compounds

Compound/Nanomaterial	Cancer Cell Line(s)	Key Findings
Lipophilic this compound Nanoparticle Hydrogel	HeLa (Cervical), DU145 (Prostate), HCT-116 (Colon)	Time-dependently inhibited cancer cell growth; efficacy similar to docetaxel and cisplatin without affecting non-cancer control cells. nih.gov
This compound Dithiocarbamate (Bi-DTC) Complexes	Various human carcinoma cells	Effectively induce apoptosis, suppress tumor growth, and overcome chemoresistance. researchgate.net
[BiL1Cl2] and [BiL2Cl2]	Chronic Myelogenous Leukemia	IC50 values of 0.30 µM and 0.38 µM, respectively; induced concentration-dependent apoptosis. rsc.org
This compound Oxide Nanoparticles (Bi2O3 NPs)	MCF-7 (Breast Cancer)	Induced apoptotic response by undermining the regulation of Bcl-2, Bax, and caspase-3 genes. rsc.org
This compound Chalcogenides (Bi2X3, X=S, Se)	General	Favored for tumor therapy due to low toxicity and high biological safety. rsc.org

Radiosensitization Applications in Cancer Radiotherapy

This compound-based nanoparticles are increasingly recognized for their potential as radiosensitizers in cancer radiotherapy, owing to their distinctive physical and chemical properties. rsc.org Radiotherapy is a cornerstone of cancer treatment for about 50% of patients, but its efficacy can be limited by radiation resistance of tumors and damage to surrounding healthy tissues. acs.orgacs.org Radiosensitizers are agents that enhance the destructive effects of radiation on tumor cells. This compound's high atomic number (Z=83) and high X-ray attenuation coefficient make it particularly effective in this role, as it increases the absorption of radiation within the tumor. rsc.orgacs.org This leads to a localized dose enhancement, maximizing damage to cancer cells while minimizing exposure to healthy tissue. researchgate.net

The primary mechanism by which this compound nanoparticles enhance radiosensitivity is through the increased generation of reactive oxygen species (ROS) upon irradiation. rsc.org When X-rays interact with high-Z materials like this compound, they trigger the release of photoelectrons, Compton electrons, and Auger electrons, which in turn interact with water and oxygen molecules in the cellular environment to produce cytotoxic ROS. acs.org This surge in ROS leads to enhanced DNA damage in cancer cells. rsc.org Furthermore, some this compound-based nanomaterials can help to alleviate the hypoxic (low oxygen) conditions often found in tumors, which is a major cause of radioresistance. rsc.orgacs.org

Several forms of this compound nanoparticles have been investigated for their radiosensitizing effects. This compound oxide nanoparticles (BiONPs) have been shown to be effective radiosensitizers for highly radioresistant cancer cells. rsc.org One study reported a sensitization enhancement ratio (SER) of 1.48 with 125 kV X-ray beams and 1.25 with 10 MV beams for BiONPs. rsc.org The size and shape of the nanoparticles can influence their radiosensitizing capabilities, with some research suggesting that smaller nanoparticles have a greater effect due to their ability to better penetrate cell membranes. rsc.org

This compound chalcogenides, such as this compound sulfide (Bi2S3) and this compound selenide (Bi2Se3), are also prominent candidates for radiosensitization. acs.org These compounds offer strong X-ray absorption, low toxicity, and are relatively easy to synthesize. acs.org Studies have demonstrated that specially designed nanocomposites of these materials can effectively overcome the radioresistance of the tumor microenvironment. acs.org For instance, combining this compound nitrate (B79036) nanoparticles with cisplatin has been shown to create a synergistic effect, where the this compound enhances ROS production and DNA damage, while cisplatin inhibits DNA repair mechanisms. rsc.org

The use of this compound-based nanoparticles as radiosensitizers is a promising strategy to improve the therapeutic ratio of radiotherapy. They are considered a cost-effective and less toxic alternative to other high-Z materials like gold and platinum. researchgate.netrsc.org Research continues to explore different formulations and combinations to optimize their clinical application.

Table 2: Radiosensitization Effects of this compound Nanoparticles

Nanoparticle	Radiation Source	Cell Line / Model	Key Finding
This compound Oxide (Bi2O3) NPs	125 kV and 10 MV beams	Highly radioresistant cancer cells	Demonstrated good dose-enhancing effect with Sensitisation Enhancement Ratios (SER) of 1.48 and 1.25, respectively. rsc.org
This compound Nitrate and Cisplatin	X-ray irradiation	Tumor cells	This compound stimulated radiotherapy by increasing ROS and enhancing DNA damage, while cisplatin inhibited DNA damage repair. rsc.org
This compound Oxide (Bi2O3) Nanorods (60 nm)	Megavoltage external beam	Breast cancer cells	60 nm nanorods resulted in the most optimum enhancement of radiosensitization compared to larger sizes. rsc.org
This compound Oxide (Bi2O3) NPs	High dose rate brachytherapy	Breast cancer and normal cell lines	BiONPs were found to be non-toxic at concentrations up to 0.5 mM and suitable for application as a radiosensitizer. nih.gov
This compound Chalcogenides (Bi2X3, X=S, Se)	X-ray	General	Attracted widespread attention as highly efficient radiosensitizers due to high photoelectric effect and excellent biocompatibility. acs.org

Targeted Radioimmunotherapy Utilizing this compound Radionuclides

Targeted radioimmunotherapy (RIT) is a form of targeted radionuclide therapy that utilizes the precision of monoclonal antibodies to deliver cytotoxic radiation directly to cancer cells. Alpha-emitting radionuclides are particularly well-suited for this approach due to their high linear energy transfer (LET) and short path length in tissue, typically only a few cell diameters. nih.govnih.gov This results in highly effective and localized cell killing, including cells resistant to other forms of therapy, while minimizing damage to adjacent healthy tissues. nih.gov this compound-213 (213Bi) and this compound-212 (212Bi) are two alpha-emitting isotopes of this compound that have been extensively studied for RIT. acs.orgnih.gov

213Bi, with a half-life of 45.6 minutes, is considered a promising candidate for targeted alpha therapy. acs.org It is typically obtained from an Actinium-225 (225Ac) generator. acs.org The high energy of the alpha particles emitted during its decay cascade leads to irreparable double-strand DNA breaks in target cells. acs.org Clinical and preclinical studies have explored the use of 213Bi in treating various cancers, particularly hematologic malignancies like Acute Myeloid Leukemia (AML). acs.org In these applications, 213Bi is attached to a monoclonal antibody that specifically targets an antigen on the surface of cancer cells, such as CD33 on leukemia cells. acs.org

A critical component of a this compound-based radiopharmaceutical is the bifunctional chelator, which securely binds the this compound radionuclide to the targeting antibody. acs.org Chelators like diethylenetriaminepentaacetic acid (DTPA) and its derivatives, as well as macrocyclic chelators like 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), are commonly used. acs.org The stability of the bond between the chelator and the radionuclide is crucial to prevent the release of free this compound, which could lead to off-target toxicity, particularly in the kidneys. acs.org

Pretargeted radioimmunotherapy (PRIT) is an advanced strategy that has been developed to address some of the challenges associated with conventional RIT, especially when using short-lived radionuclides like 213Bi. nih.gov In PRIT, the antibody is administered first, allowed to accumulate at the tumor site, and then a clearing agent is used to remove unbound antibody from circulation. Finally, a small molecule carrying the radionuclide (e.g., 213Bi-DOTA-biotin) is administered, which rapidly binds to the antibody already at the tumor. nih.gov This approach allows for faster delivery of the radionuclide to the tumor, which is essential for isotopes with short half-lives. nih.gov

212Bi, with a 60.6-minute half-life, has also been investigated for RIT. acs.org It can be conjugated to antibodies targeting various cancer antigens. For example, 212Bi-labeled anti-Tac monoclonal antibody has been shown to be effective against interleukin-2 receptor-positive adult T-cell leukemia cells. acs.org The use of an in vivo 212Pb/212Bi generator is another approach being explored, where the longer-lived parent isotope, Lead-212 (212Pb), is targeted to the tumor and its decay continuously produces the therapeutic 212Bi at the tumor site. thno.org

Table 3: this compound Radionuclides in Targeted Radioimmunotherapy

Radionuclide	Targeting Approach	Cancer Type / Target	Key Findings
This compound-213 (213Bi)	Conventional RIT with Lintuzumab (anti-CD33)	Acute Myeloid Leukemia (AML)	Phase I/II trials demonstrated safety and anti-leukemic effects. acs.org
This compound-213 (213Bi)	Pretargeted RIT with anti-CD20 antibody	Non-Hodgkin Lymphoma	Demonstrated favorable biodistribution and excellent therapeutic efficacy with minimal toxicity. nih.gov
This compound-212 (212Bi)	Conventional RIT with anti-Tac antibody	Adult T-cell Leukemia (IL-2 receptor-positive)	Specifically eliminated over 98% of the proliferative capabilities of HUT-102B2 cells. acs.org
This compound-212 (212Bi)	Pretargeted RIT using an in vivo 212Pb/212Bi generator	Solid Tumors	Showed high tumor uptake (>25% ID/g) and favorable dosimetry for radiotherapy. thno.org
This compound-213 (213Bi)	Pretargeted RIT with anti-CD45 antibody	Myeloid Leukemia	Resulted in high rates of complete remission and long-term survival in a mouse model.

Photothermal Therapy for Tumor Suppression with this compound Nanomaterials

Photothermal therapy (PTT) is a minimally invasive cancer treatment that utilizes photothermal agents to convert near-infrared (NIR) light into heat, thereby inducing hyperthermia and causing thermal ablation of cancer cells. nih.govnih.gov this compound-based nanomaterials, particularly this compound chalcogenides like this compound sulfide (Bi2S3) and this compound selenide (Bi2Se3), have emerged as highly effective photothermal agents. acs.orgnih.gov These materials exhibit strong absorbance in the NIR window (typically 700-1100 nm), a region where light can penetrate biological tissues with minimal scattering and absorption by endogenous molecules. researchgate.net

The efficacy of this compound nanomaterials in PTT is attributed to their high photothermal conversion efficiency. gaomingyuan.com Upon irradiation with an NIR laser, these nanoparticles rapidly generate localized heat. For example, studies have shown that Bi2Se3 nanosheets can increase the temperature at a tumor site to 53.1 °C within 180 seconds, leading to rapid tumor cell destruction. nih.govnih.gov Similarly, another study demonstrated that pure this compound nanospheres could elevate the tumor area temperature to 53.6 °C. rsc.org This localized hyperthermia causes irreversible damage to cancer cells and can also disrupt the tumor microenvironment. researchgate.net

This compound-based nanomaterials offer several advantages for PTT. They are generally considered to have good biocompatibility and low toxicity. acs.org Furthermore, many of these nanomaterials are theranostic, meaning they can be used for both therapy and diagnosis. Their high atomic number makes them excellent contrast agents for X-ray computed tomography (CT) and they can also be used for photoacoustic (PA) imaging. nih.govnih.gov This allows for precise, image-guided PTT, where the accumulation of the nanoparticles in the tumor can be visualized before and during treatment, ensuring accurate targeting and monitoring of the therapeutic effect. acs.org

Research has explored various formulations of this compound nanoparticles to optimize their photothermal performance. For instance, Bi@Bi2Se3 core@shell nanoparticles have been designed to improve photothermal conversion efficacy and prevent the oxidation of the this compound core. rsc.org The combination of PTT with other therapeutic modalities, such as chemotherapy or radiotherapy, using this compound nanoparticles is also an active area of investigation. rsc.orgthno.org This synergistic approach can lead to enhanced tumor suppression. For example, Bi2S3 nanorods have been used in combination with the chemotherapeutic drug sorafenib for the treatment of melanoma. rsc.org The photothermal effect of the nanoparticles can increase the permeability of cancer cell membranes, enhancing the uptake and efficacy of the co-administered drug.

The development of this compound-based photothermal agents holds significant promise for advancing cancer treatment. Their ability to be guided by multiple imaging modalities and combined with other therapies offers a versatile platform for creating personalized and more effective cancer therapies. nih.gov

Table 4: Photothermal Properties of this compound Nanomaterials

Nanomaterial	NIR Wavelength	Key Findings
This compound Sulfide (Bi2S3) Nanorods	808 nm	High photothermal conversion efficiency (up to 78.1%); effective for photothermal ablation of cancer cells in vitro and in vivo. frontiersin.org
This compound Selenide (Bi2Se3) Nanosheets	Solar irradiation	Rapidly raised tumor site temperature to 53.1 °C within 180 s, resulting in significant tumor growth suppression and extended survival in mice. nih.govnih.gov
Ultrasmall Bi2Se3 Nanodots	Near-infrared (NIR)	High photothermal conversion efficiency (50.7%); suitable for photoacoustic imaging-guided photothermal therapy. gaomingyuan.com
Pure this compound (Bi) Nanospheres	808 nm	Superior photothermal conversion efficiency (~40.10%) compared to Bi2S3 and Bi2O3 nanospheres; increased tumor area temperature to 53.6 °C. rsc.org
Bi@DLPC Nanoparticles	Near-infrared (NIR)	Excellent photothermal conversion efficiency of 35%; effectively ablated cancer cells in vitro and in vivo with no noticeable toxicity. acs.org

This compound-Based Materials in Diagnostic Imaging

This compound Nanoparticles as X-ray Computed Tomography Contrast Agents

X-ray computed tomography (CT) is a widely used diagnostic imaging modality that provides detailed cross-sectional images of the body. The effectiveness of CT imaging often relies on the use of contrast agents to enhance the visibility of specific tissues, organs, or blood vessels. This compound-based nanoparticles have garnered significant attention as promising CT contrast agents due to this compound's high atomic number (Z=83) and strong X-ray attenuation capabilities. These properties result in excellent contrast enhancement, allowing for clearer and more detailed images.

This compound nanoparticles offer several advantages over traditional iodine-based contrast agents. They exhibit a longer circulation time in the bloodstream, which allows for a wider imaging window. Furthermore, they can be designed to passively accumulate in tumor tissues through the enhanced permeability and retention (EPR) effect, making them particularly useful for cancer imaging. Their biocompatibility and lower potential for renal toxicity compared to iodinated compounds are also significant benefits.

Various types of this compound nanoparticles have been developed and evaluated for their performance as CT contrast agents. This compound sulfide (Bi2S3) nanorods and flower-like nanoparticles have demonstrated excellent CT imaging abilities. These nanoparticles can be synthesized to have high this compound content, good water solubility, and favorable biocompatibility. In preclinical studies, they have been used for accurate imaging of the gastrointestinal tract and for evaluating the effectiveness of surgical interventions.

The theranostic nature of many this compound nanoparticles adds to their appeal. The same nanoparticles used for CT imaging can often be simultaneously employed for therapeutic purposes, such as photothermal therapy or as radiosensitizers. This dual functionality allows for image-guided therapy, where the distribution and accumulation of the therapeutic agent can be monitored in real-time, leading to more precise and effective treatments. For example, Bi2S3 nanorods have been used for multimodal imaging (CT and multispectral optoacoustic tomography) to guide photothermal therapy of tumors. This integrated approach enables both precise diagnosis and targeted treatment, representing a significant advancement in personalized medicine.

Table 5: this compound Nanoparticles as CT Contrast Agents

Nanoparticle	Application	Key Features
This compound Sulfide (Bi2S3) Nanorods	Multimodal imaging-guided photothermal therapy	Possess ideal contrast enhancement in CT and multispectral optoacoustic tomography (MSOT).
Flower-like this compound Sulfide (Bi2S3) NPs	Spectral CT imaging of the gastrointestinal tract	High Bi content (60%), favorable water solubility, and excellent spectral CT imaging abilities.
Pure this compound (Bi) Nanospheres	CT imaging-guided photothermal therapy	Superior CT contrast efficiency (~34.32 HU mL mg−1) compared to Bi2S3 and Bi2O3 nanospheres. rsc.org
This compound-based Mesoporous-Silica-Coated NPs (BMSNs)	Tumor-targeted CT imaging	Can be modified with tumor-targeting peptides for enhanced accumulation and imaging of cancer.
Bi@DLPC Nanoparticles	Photoacoustic (PA) and CT imaging-guided PTT	Excellent PA/CT imaging properties attributed to the strong NIR absorption and high atomic number of this compound. acs.org

Regenerative Medicine and Biosensing Applications of this compound Nanoparticles

Beyond their applications in cancer therapy and diagnostic imaging, this compound-based nanoparticles are also being explored for their potential in regenerative medicine and as components of advanced biosensing technologies. Their unique physicochemical properties, including biocompatibility and potential for surface functionalization, make them suitable for these emerging biomedical fields.

In the realm of regenerative medicine, research is investigating the use of this compound nanoparticles in tissue engineering and wound healing. Their antimicrobial properties can be beneficial in preventing infections in tissue scaffolds and wound dressings. Furthermore, the ability to engineer the surface of this compound nanoparticles allows for their integration into various biomaterials, potentially influencing cell behavior such as adhesion, proliferation, and differentiation, which are critical processes in tissue regeneration.

In the field of biosensing, this compound nanoparticles are being utilized to develop highly sensitive and selective detection platforms. Their large surface-area-to-volume ratio provides ample space for the immobilization of biorecognition elements like enzymes, antibodies, or nucleic acids. This compound-based nanomaterials have been incorporated into electrochemical biosensors, where they can enhance the electrochemical signal and improve the detection limits for various analytes, including glucose, hydrogen peroxide, and specific disease biomarkers. The development of these advanced biosensors could lead to more rapid and accurate diagnostic tools for a wide range of medical conditions. While research in these areas is still in its early stages compared to the more established applications in cancer treatment, the initial findings suggest that this compound nanoparticles have the versatility to become valuable tools in regenerative medicine and biosensing.

This compound-Based Materials for Bone Regeneration

This compound, a heavy metal with low toxicity, is emerging as a promising component in biomaterials designed for bone repair and regeneration. researchgate.net Its incorporation into various scaffolding materials has been shown to enhance properties crucial for orthopedic applications. Research has demonstrated that this compound-based materials can effectively support bone tissue growth and repair.

Emerging low-melting-point this compound-based alloys are being investigated for use as injectable bone implants. researchgate.net These materials can be combined with clinically applied polymethyl methacrylate (B99206) (PMMA) bone cement to create multifunctional composites for effective bone repair. researchgate.net Another approach involves the use of this compound-coated bioactive glass (Bi-BG) scaffolds. In vivo studies on rat calvarial defects have shown that these scaffolds significantly enhance new bone formation compared to uncoated bioactive glass scaffolds. nih.gov The Bi-BG scaffolds were found to promote the osteogenic differentiation of rat Bone Marrow Stromal Cells (rBMSCs), a key process in bone regeneration. nih.gov

Furthermore, this compound-doped bioactive glasses (BGs) have been fabricated and evaluated for their potential in hard tissue regeneration. funglass.eu By incorporating this compound oxide (Bi₂O₃) into the 45S5 bioactive glass composition, researchers have developed materials with enhanced radiopacity, cytocompatibility, and antibacterial properties. funglass.eu Notably, the presence of 6 wt% Bi₂O₃ was found to stimulate the secretion of Vascular Endothelial Growth Factor (VEGF), which is crucial for angiogenesis, the formation of new blood vessels necessary for bone healing. funglass.eu this compound-substituted hydroxyapatite nanopowders are also being explored for their potential in addressing bone infection and promoting regeneration. researchgate.net

The following table summarizes findings from studies on this compound-based materials for bone regeneration:

Material	Key Findings
This compound-PMMA Composites (BPCs)	Designed as injectable bone implants for minimally invasive procedures and effective bone repair. researchgate.net
This compound-Coated Bioactive Glass (Bi-BG) Scaffolds	Significantly increased new bone formation in rat calvarial defects; promoted osteogenic differentiation of rBMSCs. nih.gov
This compound-Doped Bioactive Glasses (Bi-BGs)	Enhanced radiopacity, cytocompatibility, and antibacterial properties; stimulated VEGF secretion, indicating angiogenic potential. funglass.eu
This compound-Substituted Hydroxyapatite (Bi-HA)	Investigated for potential applications in treating bone infections and aiding regeneration. researchgate.net

Pharmacokinetic and Toxicological Studies of this compound-Based Agents

The therapeutic use of this compound compounds necessitates a thorough understanding of their behavior in the body and their potential for toxicity. Pharmacokinetic studies reveal that the absorption, distribution, metabolism, and excretion of this compound are complex and depend on the specific compound administered. nih.govresearchgate.net Generally, inorganic this compound salts are poorly soluble, but their absorption can be influenced by the acidity of the gastrointestinal tract. researchgate.netresearchgate.net Once absorbed, this compound distributes to various organs, with the highest concentration consistently found in the kidneys, where it is retained for extended periods. nih.govresearchgate.net This retention is partly due to its binding to a specific this compound-metal binding protein in the kidney. researchgate.netresearchgate.net

Elimination of this compound occurs through both urinary and faecal routes. researchgate.net The process follows multicompartment pharmacokinetics, with reported elimination half-lives in humans ranging from a few minutes to as long as 17 to 22 years, indicating the potential for long-term accumulation. nih.govresearchgate.net While this compound is considered less toxic than other heavy metals, several toxic effects have been documented, including nephropathy, encephalopathy, and osteoarthropathy. researchgate.net

Surface Modification of this compound Nanoparticles for Enhanced Biocompatibility

The biocompatibility of this compound nanoparticles (BiNPs), a key factor for their clinical translation, can be significantly improved through surface modification. rsc.org Coating the nanoparticle surface with biocompatible molecules helps to stabilize them against agglomeration, improve their dispersion, and reduce their inherent toxicity. rsc.orgmdpi.com

A variety of materials have been used for this purpose, including polymers and natural biomolecules. For instance, modifying the surface of this compound oxide (Bi₂O₃) nanoparticles with functionalized β-cyclodextrin has been shown to create a biocompatible system. mdpi.com Similarly, coating BiNPs with biocompatible polymers and proteins is a facile method to enhance their pharmacokinetic profile and reduce toxicity. rsc.orgrsc.org These coatings not only improve biocompatibility but can also add functionality, such as targeting capabilities for specific tissues or cells.

The table below details various agents used for the surface modification of this compound nanoparticles and their primary outcomes:

Nanoparticle Core	Surface Modification Agent	Primary Outcome
This compound Oxide (Bi₂O₃)	Functionalized β-Cyclodextrin	Improved biocompatibility and stability against agglomeration. mdpi.com
This compound Nanoparticles (BiNPs)	Biocompatible Polymers (e.g., PVP)	Enhanced colloidal stability, extended blood circulation, and reduced toxicity. rsc.orgrsc.org
This compound Nanoparticles (BiNPs)	Proteins	Improved pharmacokinetics and reduced toxicity. rsc.orgrsc.org
This compound Nanoparticles (BiNPs)	Gelatin	Enabled capabilities for thermal imaging and antitumor effects. nih.gov

Colloidal Stability and Blood Circulation Profile Enhancement

For systemically administered nanoparticles, colloidal stability and a prolonged blood circulation time are essential for reaching the target site in effective concentrations. Bare nanoparticles are often quickly cleared from circulation by the reticuloendothelial system. Surface modification plays a crucial role in overcoming this challenge. rsc.org

Coating this compound nanoparticles with polymers such as polyvinylpyrrolidone (PVP) enhances their colloidal stability, preventing aggregation in biological fluids. rsc.org This surface functionalization also helps to extend their circulation half-life. rsc.org Studies on hollow this compound subcarbonate nanotubes have demonstrated how nanoparticle structure and surface properties influence their blood circulation profile, which can be fitted to a two-compartment pharmacokinetic model. nih.gov By improving stability and prolonging circulation, surface-modified this compound nanoparticles can achieve more effective biodistribution and targeting for diagnostic and therapeutic applications. nih.gov

Microbial Methylation of this compound and its Implications

A significant aspect of this compound toxicology involves its biotransformation by microorganisms. Certain anaerobic microbes, including some found in the human gut, can methylate inorganic this compound compounds. longdom.org This process involves the addition of methyl groups, leading to the formation of organometallic compounds, most notably the volatile trimethylthis compound (TMBi). longdom.orgresearchgate.net

The microbial production of TMBi has been reported in anaerobic environments like sewage sludge, and the microorganisms responsible may include methanogens such as Methanobacterium formicicum. longdom.orgresearchgate.net The methylation of this compound is significant because it increases the lipophilicity of the compound. longdom.org This enhanced lipid solubility can lead to increased membrane permeability and greater absorption from the gastrointestinal tract. longdom.orgnih.gov Consequently, the biomethylation of orally administered this compound drugs could potentially increase their systemic uptake and alter their toxicological profile, a factor that requires consideration in their clinical application. longdom.org

Theoretical and Computational Studies of Bismuth Systems

Density Functional Theory (DFT) Investigations of Bismuth Compounds

Density Functional Theory (DFT) has become a cornerstone in the computational study of this compound compounds, enabling the accurate prediction of a wide range of molecular and material properties. mdpi.comnih.gov DFT methods are employed to investigate the electronic underpinnings of this compound complexes' behavior, from their fundamental electronic structure to their performance in catalytic applications and their spectroscopic signatures. mdpi.comnih.gov

DFT calculations are routinely used to analyze the electronic structure of this compound compounds, providing a basis for understanding their chemical bonding, stability, and reactivity. High-resolution X-ray absorption near-edge structure (XANES) data, when analyzed with ab initio calculations, have revealed strong p-d orbital mixing in this compound compounds. iaea.org The oxidation state and the length of this compound-ligand bonds are key determinants of the absorption edge position. iaea.org

In this compound-carbon systems, DFT has been used to predict the electronic properties of novel compounds like BiC, BiC₂, BiC₃, Bi₂C₃, BiC₅, and Bi₂C₅. mdpi.comnih.gov These studies have identified most of these compounds as metallic, with Bi₂C₃ exhibiting semiconducting behavior with a narrow band gap. mdpi.comnih.gov Hirshfeld charge analysis indicates that this compound tends to be cationic while carbon is anionic in these materials. mdpi.comnih.gov For this compound nanostructures, DFT calculations have been used to investigate their band structure, highlighting the material's low density of states at the Fermi level. aps.org

DFT has also been applied to understand the electronic properties of more complex this compound-containing materials. For instance, in lanthanide-doped γ-Bi₂MoO₆, DFT calculations showed that doping decreases the band gap, which can enhance visible light response and carrier mobility. mdpi.com Similarly, for this compound subcarbonate (Bi₂O₂CO₃), DFT calculations predicted it to be a semiconductor with an indirect band gap and revealed strong covalent bonding between carbon and oxygen atoms. researchgate.net

DFT is a valuable tool for predicting the geometric structures and relative stabilities of this compound-based materials, including those that have not yet been synthesized. mdpi.comnih.gov Computational design of this compound-carbon compounds using DFT has predicted the structures and lattice constants for various stoichiometries in both 2D and 3D periodicities. mdpi.comnih.gov For example, the Bi-C bond length in the predicted BiC structure is around 212 pm. mdpi.comnih.gov

Beyond simple binary compounds, DFT has been employed to predict the stability of novel intermetallic compounds under high pressure. For instance, DFT calculations predicted the formation of stable FeBi₂ and FeBi₃ compounds at pressures above approximately 36 GPa, a surprising discovery given the immiscibility of iron and this compound at ambient conditions. nih.govresearchgate.net These studies also predicted the crystal structures and lattice parameters for these high-pressure phases. nih.gov DFT calculations have also been used to investigate the structural properties of this compound-layered structure ferroelectric (BLSF) materials, providing insights into their potential for solar energy applications. researchgate.net

Predicted Structural Properties of Selected this compound Compounds from DFT Calculations

Compound	Predicted Crystal Structure/Symmetry	Predicted Lattice Parameters (pm)	Key Predicted Bond Lengths (pm)

DFT calculations have been instrumental in elucidating the mechanisms of this compound-catalyzed reactions. By modeling reaction pathways and calculating the energies of intermediates and transition states, DFT provides a deeper understanding of how these catalysts function. For the electrochemical reduction of CO₂ to formic acid on this compound surfaces, DFT calculations have explored different reaction pathways, proceeding via *COOH, *OCOH, or *H intermediates. researchgate.net

In the selective oxidation of propene to acrolein over this compound molybdate (B1676688), DFT+U calculations have shown that the kinetically relevant step is the initial hydrogen abstraction by a lattice oxygen. acs.org These studies suggest that while molybdenum centers are reduced during the reaction, the presence of this compound is crucial for creating the necessary structural and electronic environment at the active site. acs.org DFT has also been used to understand how this compound(III) salts activate organic Lewis bases in catalytic reactions, suggesting that a p orbital of this compound is involved in activating the organic substrates. utas.edu.au Furthermore, DFT calculations have supported the proposed catalytic cycle in high-valent this compound redox catalysis, for instance, in the oxidative fluorination of aromatic boronic acids. youtube.commpg.de

DFT is a powerful tool for predicting and interpreting the spectroscopic properties of this compound compounds, particularly NMR spectra. nih.gov Due to the presence of the heavy this compound atom, relativistic effects must be considered for accurate predictions. researchgate.net Studies have evaluated the ability of various DFT methods to reproduce the geometries and NMR spectra of Bi(III) dithiocarbamate (B8719985) complexes, finding that specific functionals provide good accuracy for geometries and ¹³C NMR spectra. nih.gov The two-component zeroth-order regular approximation (ZORA)/DFT approach has been used to analyze relativistic contributions to the calculated chemical shifts of this compound complexes. researchgate.net

DFT has also been applied to predict the optoelectronic properties and their connection to ²⁰⁹Bi NMR chemical shifts in this compound-based compounds. researchgate.netiaea.org However, the prediction of absorption spectra of Bi(III) compounds using DFT can be challenging, and more advanced methods like CASSCF may be required for accurate results in some cases. rsc.org

Comparison of DFT Functionals for Predicting Properties of Bi(III) Dithiocarbamate Complexes

Property	Recommended DFT Method	Basis Set	Solvent Model

Molecular Docking and Dynamics Simulations for this compound Complexes

Molecular docking and dynamics simulations are computational techniques used to study the interaction of this compound complexes with biological macromolecules, such as proteins and DNA. mdpi.comnih.gov These methods are particularly valuable in the context of medicinal chemistry for understanding the structure-activity relationships of potential this compound-based drugs. researchgate.netmdpi.com

The biological activity of this compound complexes is profoundly influenced by the nature of the ligands coordinated to the this compound center. mdpi.comnih.gov Computational studies, including molecular docking, help to elucidate how variations in ligand structure and the resulting complex geometry affect biological interactions. researchgate.netmdpi.com

Molecular docking studies have been used to predict the binding modes and energies of this compound complexes with target proteins. mdpi.comresearchgate.net For example, docking results for certain Bi(III) complexes revealed binding energies in the range of -6.5 to -8.2 kcal/mol, indicating strong binding interactions. mdpi.com These studies often show that the complexes interact with active sites of proteins through hydrogen bonding and metal-ligand coordination. mdpi.comresearchgate.net For instance, hydrogen bonds with amino acid residues like aspartic acid and histidine can be crucial for enzyme inhibition. mdpi.comresearchgate.net

Furthermore, the physicochemical properties of the ligands are crucial. The presence of lipophilic groups on the ligand can increase the cellular uptake of the this compound complex, thereby enhancing its antiproliferative activity. nih.gov Conversely, polar compounds have been observed to have better activity against cancer cells than non-polar ones. nih.gov Even slight modifications to the ligand, such as the addition or replacement of substituents, can significantly alter the electronic environment around the this compound center and have profound effects on the biological efficacy of the complex. mdpi.com Complexes with electron-donating groups on the ligands have shown higher binding affinities. mdpi.com

The chelating nature of the ligand also plays a significant role. This compound complexes with chelating ligands generally exhibit superior cytotoxic activity compared to those with monodentate ligands, likely due to the increased thermodynamic stability of the complex in a physiological environment. nih.gov

Protein-Bismuth Interactions in Biological Systems

Computational methods, particularly Molecular Dynamics (MD) simulations and Density Functional Theory (DFT), have become instrumental in elucidating the interactions between this compound compounds and proteins at the molecular level. These theoretical approaches provide insights into the binding affinities, interaction modes, and structural changes that govern the biological activity of this compound complexes.

MD simulations have been employed to investigate the binding of this compound complexes to various proteins. For instance, simulations have shown that a binuclear Bi(III) complex can bind to bovine liver catalase with considerable affinity, exhibiting binding energies that range from approximately -34.7 to -40.6 kJ/mol. acs.org In other studies, the docking of this compound complexes to target proteins has revealed binding energies in the range of -6.5 to -8.2 kcal/mol, indicating strong and stable interactions. acs.org These interactions are often characterized by hydrogen bonding and metal-ligand coordination within the active sites of the proteins. acs.org

A notable application of computational modeling has been in understanding the antiviral mechanism of this compound drugs. Theoretical studies have suggested that the antiviral activity can stem from the displacement of essential metal ions within viral proteins. For example, a multilevel computational approach indicated that the substitution of Zn²⁺ with Bi³⁺ in the non-structural protein 13 (nsp13) of SARS-CoV-2 induces significant structural alterations. acs.org These changes in geometry and ionization properties are predicted to weaken the interaction between nsp13 and another non-structural protein, nsp12, thereby disrupting the viral replication machinery. acs.org

Furthermore, proteomic analyses, in conjunction with computational approaches, have identified specific this compound-binding proteins in pathogens. In Helicobacter pylori, several key proteins have been identified as targets for this compound. These include enzymes such as fumarase and the urease subunit UreB, as well as heat shock proteins (HspA, HspB) and a translational factor (Ef-Tu). The direct interaction of this compound with these proteins is thought to be a key part of its mechanism of action against the bacterium.

The following table summarizes findings from computational studies on protein-bismuth interactions:

Interacting Protein/System	Computational Method	Key Findings
Bovine Liver Catalase	Molecular Dynamics (MD)	Binding energies ranging from -34.7 to -40.6 kJ/mol. acs.org
Generic Target Protein	Molecular Docking	Binding energies in the range of -6.5 to -8.2 kcal/mol. acs.org
SARS-CoV-2 nsp13	Multilevel Computational	Substitution of Zn²⁺ with Bi³⁺ alters protein structure and function. acs.org
H. pylori proteins	Proteomics & Affinity Chromatography	Identification of this compound-binding proteins including fumarase, UreB, HspA, and HspB.

First-Principles Calculations for this compound-Based Thermoelectric Materials

First-principles calculations, rooted in quantum mechanics, have proven to be a powerful tool for understanding and predicting the thermoelectric properties of this compound-based materials, such as this compound telluride (Bi₂Te₃) and its alloys. These computational methods allow for the detailed investigation of the electronic and thermal transport properties that govern the efficiency of thermoelectric devices.

Electrical Transport Modeling via Boltzmann Transport Theory

The electrical transport properties of thermoelectric materials, namely the electrical conductivity (σ) and the Seebeck coefficient (S), are critical determinants of their performance. The Boltzmann transport equation is a widely used theoretical framework to model these properties from first-principles calculations of the electronic band structure.

This approach enables the analysis of how factors like carrier concentration and temperature influence the electrical conductivity and Seebeck coefficient. For instance, in this compound telluride, the Boltzmann transport equation has been utilized to understand the relationship between these transport parameters and the material's composition. Theoretical studies have shown that the complex Fermi surfaces in Bi₂Te₃-type materials, which feature high valley degeneracy due to band inversion and warping, play a significant role in their favorable thermoelectric properties.

First-principles calculations combined with Boltzmann transport theory can predict the Seebeck coefficient for both p-type and n-type doped materials. It has been found that while the Bi/Sb or Te/Se ratio in (Bi₁₋ₓSbₓ)₂Te₃ and Bi₂(Te₁₋ₓSeₓ)₃, respectively, does not drastically alter the Seebeck coefficient, the carrier density has a substantial impact on its temperature dependence. researchgate.net This highlights the importance of precise defect control during material synthesis to optimize thermoelectric performance. researchgate.net

The table below presents representative calculated thermoelectric properties for this compound-based materials:

Material	Computational Method	Calculated Property	Value
Doped this compound	Linear Response Theory	Seebeck Coefficient (at 8.7 K, Δ = 15 meV)	~1.7 mV/K researchgate.net
p-type PbTe	First-principles thermodynamic theory	Seebeck Coefficient (at 300 K, 2.0x10¹⁷ cm⁻³)	~400 µV/K
n-type PbTe	First-principles thermodynamic theory	Seebeck Coefficient (at 300 K, 5.8x10¹⁸ cm⁻³)	~-200 µV/K

Lattice Thermal Conductivity Calculations and Anharmonicity Analysis

A low lattice thermal conductivity (κL) is essential for a high thermoelectric figure of merit (ZT). First-principles calculations are employed to compute κL by solving the phonon Boltzmann transport equation, with phonon scattering rates determined from the anharmonicity of the lattice vibrations.

These calculations involve determining the second-order (harmonic) and third-order (anharmonic) interatomic force constants. The anharmonic interactions are crucial as they govern the phonon-phonon scattering processes that limit thermal transport. For example, in Bi₂Se₃, the lattice thermal conductivity has been calculated using the Boltzmann equation with phonon scattering times derived from anharmonic third-order density functional perturbation theory.

Theoretical studies have demonstrated the significant role of anharmonicity in the low intrinsic thermal conductivity of Bi₂Te₃-based materials. The analysis of phonon lifetimes and Grüneisen parameters, which quantify the degree of anharmonicity, reveals the importance of acoustic-optical phonon scattering in reducing κL. For instance, in Bi₂Se₃ nanocrystals, the phonon lifetime has been observed to be between ~0.2 ps and 2 ps, confirming the role of anharmonic effects.

The following table summarizes calculated lattice thermal conductivity and related parameters for this compound-based materials:

Material	Computational Method	Calculated Property	Value (at 300 K)
Bulk Bi₂Se₃	Boltzmann Equation (anharmonic DFPT)	In-plane κL	Varies with assumptions
Bi₂Se₃ thin film (191 nm)	Boltzmann Equation (anharmonic DFPT)	Out-of-plane κL	0.68 ± 0.14 W/mK acs.org
Bi₂Se₃ thin film (18 nm)	Boltzmann Equation (anharmonic DFPT)	Out-of-plane κL	0.39 ± 0.08 W/mK acs.org
Bi₂Se₃ nanocrystals	Temperature-dependent Raman	Lattice Thermal Conductivity (κL)	~1.72 W m⁻¹ K⁻¹ researchgate.net
Mg₃Sb₂	First-principles BTE	Lattice Thermal Conductivity	Higher than Mg₃Bi₂
Mg₃Bi₂	First-principles BTE	Lattice Thermal Conductivity	Lower than Mg₃Sb₂

Computational Modeling of Quantum Phenomena in this compound

This compound and its compounds have emerged as a fertile ground for the study of novel quantum phenomena, largely due to the element's strong spin-orbit coupling. Computational modeling has been at the forefront of predicting and understanding these exotic electronic properties, particularly in the realm of topological insulators.

Prediction of Topological Features and Band Structure

First-principles calculations, especially those based on Density Functional Theory (DFT), have been instrumental in predicting the topological nature of this compound-based materials. These calculations have shown that materials like Bi₂Se₃ and Bi₂Te₃ are three-dimensional topological insulators, characterized by an insulating bulk and conducting surface states. researchgate.net

A key feature of these materials, predicted by DFT, is the presence of a single, spin-polarized Dirac cone in their surface state band structure. researchgate.net This is a direct consequence of the strong spin-orbit interaction, which leads to an inversion of the bulk electronic bands. The calculated band structure of a Bi₂Se₃ slab, for example, clearly shows the emergence of surface states within the bulk band gap, forming the characteristic Dirac cone at the Γ-point of the Brillouin zone.

Hybrid DFT functionals, such as B3PW91, have been shown to provide results for the bulk band structure of Bi₂Te₃ and Bi₂Se₃ that are in excellent agreement with more computationally expensive GW methods. acs.org These advanced computational techniques have enabled the accurate prediction of band gaps and the critical thickness at which thin films of these materials transition into a topologically non-trivial state. For instance, calculations predict that Bi₂Te₃ slabs composed of five or more quintuple layers exhibit a closed band gap, indicative of a topological phase. acs.org

The table below presents key findings from computational predictions of topological features in this compound systems:

Material System	Computational Method	Predicted Topological Feature	Key Quantitative Result
Bi₂Te₃	Hybrid DFT (B3PW91)	Topological insulator	Band gap closes at ≥ 5 quintuple layers. acs.org
Bi₂Se₃	Hybrid DFT (B3PW91)	Topological insulator	Dirac point exists at ≥ 6 quintuple layers. acs.org
Bismuthylene	First-principles (DFT)	Quantum Spin Hall Insulator	Band gap of 0.28 eV. rsc.org
EuMg₂Bi₂	First-principles (DFT)	2D Topological Insulator	Nontrivial band gap of 72 meV. nih.gov
YbMg₂Bi₂	First-principles (DFT)	2D Topological Insulator	Nontrivial band gap of 147 meV. nih.gov

Simulation of Surface Perturbations and Their Impact on Topology

While the topological surface states of materials like Bi₂Se₃ are robust against non-magnetic perturbations, their electronic properties can be sensitive to surface defects and modifications. Computational simulations have been crucial in understanding these effects.

First-principles calculations have demonstrated that selenium (Se) vacancies, which are common native defects in Bi₂Se₃, can significantly modify the surface band structure. researchgate.net These vacancies act as electron donors, leading to an n-type doping effect that can shift the Fermi level into the bulk conduction band. acs.org Simulations have shown that a high concentration of Se vacancies can cause the topological surface states to recede from the first to the second quintuple layer, effectively separating them from the surface defects. researchgate.net

The impact of other surface perturbations, such as the deposition of foreign atoms or surface etching, has also been investigated through computational modeling. For instance, simulations of the surface etching of Bi₂Se₃ have shown an evolution of the electronic band structure, with the emergence of Rashba-like electronic states as the surface termination changes. acs.org These studies provide valuable insights into how the topological properties of this compound-based materials can be tuned and potentially engineered for specific applications.

The following table summarizes the simulated effects of surface perturbations on the topological properties of this compound systems:

Material System	Surface Perturbation	Computational Method	Predicted Impact on Topology
Bi₂Se₃	Selenium Vacancies	DFT	Modification of surface band structure; potential sinking of topological states to the second quintuple layer. researchgate.net
Bi₂Se₃	Surface Etching	DFT	Evolution from Dirac cone to Rashba-like surface states. acs.org
Bi(111) Surface	Surface Relaxation	Computer Models	Can mask the non-topological nature of the bulk material.

Theoretical Exploration of Spin-Orbit Coupling Effects

Theoretical and computational studies have been indispensable in understanding the profound effects of spin-orbit coupling (SOC) in this compound. As a heavy element, this compound exhibits exceptionally strong SOC, which significantly alters its electronic band structure and gives rise to many of its unique properties, including its semimetallic nature and role in topological materials. iaea.orgarxiv.orgaps.org First-principles calculations, particularly those based on density functional theory (DFT), are a primary tool for investigating these effects. iaea.orgaps.org

Computational models, such as the many-orbital tight-binding model supported by DFT calculations, allow for a controllable examination of SOC's influence. icm.edu.plbibliotekanauki.pl By artificially varying the SOC strength in these models, researchers can observe its impact on the band structure. For instance, in studies of a Bi(111) bilayer, increasing the SOC parameter (λ) from 0 eV to its actual value of 1.5 eV reveals critical points where the electronic properties change dramatically. icm.edu.pl A key observation is the process of band inversion, a hallmark of topological insulators. icm.edu.plbibliotekanauki.pl At a critical value of the SOC parameter (e.g., λ1 = 0.982 eV in one study), the conduction and valence bands cross, and a bandgap reopens, signifying a transition to a topologically non-trivial phase. icm.edu.pl

Further increases in the SOC strength can lead to a second band inversion within the valence band itself. icm.edu.pl These theoretical explorations show that SOC is directly responsible for modifying the orbital character of the bands at key symmetry points in the Brillouin zone, such as the Γ point. aps.orgicm.edu.pl For example, without SOC, certain valence bands may be composed of degenerate px and py orbitals, but the inclusion of SOC lifts this degeneracy and causes hybridization with pz orbitals. aps.org This restructuring of the electronic states is fundamental to the existence of spin-polarized surface states and the quantum spin Hall effect predicted for certain this compound systems. arxiv.orgbibliotekanauki.pl

The table below summarizes the effect of varying the spin-orbit coupling parameter on the electronic band characteristics at the Γ point in a Bi(111) bilayer, as determined by theoretical calculations.

Spin-Orbit Coupling Parameter (λ)	Event	Conduction Band Character	Valence Band Character
< 0.982 eV	Before first inversion	pz	pz
0.982 eV	First band inversion	Crossing	Crossing
> 0.982 eV	After first inversion	pz	pz
1.471 eV	Second band inversion	-	pz / (px-py) crossing
1.5 eV	After second inversion	pz	px-py mixture

This interactive table is based on data from theoretical studies on a Bi(111) bilayer. icm.edu.pl

Mechanistic Computational Studies in this compound Chemistry

Computational chemistry has become a vital tool for elucidating the complex mechanisms of reactions involving this compound compounds. mdpi.com By modeling reactants, intermediates, transition states, and products, researchers can map out entire reaction pathways, calculate energy barriers, and gain insights into the electronic structure changes that govern the transformation. These studies complement experimental work by providing a molecular-level understanding that is often difficult to obtain through experiments alone. mdpi.com

Catalytic Cycle Elucidation via Combined Experimental and DFT Approaches

The synergy between experimental synthesis and DFT calculations has been particularly fruitful in unraveling the catalytic cycles of this compound compounds. Many this compound-catalyzed reactions are proposed to proceed through redox cycles, such as the Bi(III)/Bi(V) couple, which mimics the behavior of transition metals. researchgate.netyoutube.com DFT calculations are instrumental in validating the feasibility of key organometallic steps within these cycles, including transmetalation, oxidative addition, and reductive elimination. youtube.comvander-lingen.nl

For example, in the this compound-catalyzed fluorination of arylboronic acids, a proposed cycle involves the transmetalation from the boronic acid to a Bi(III) center, followed by oxidative addition of a fluorine source to form a high-valent Bi(V) intermediate. youtube.comvander-lingen.nl The final step is the reductive elimination of the fluorinated product, regenerating the Bi(III) catalyst. youtube.com DFT calculations have supported this pathway by:

Confirming the stability of the proposed Bi(V) intermediate. youtube.com

Calculating the energy profile of the reductive elimination step.

Analyzing the geometry of the transition state, which was found to be a five-membered ring in some cases. youtube.com

Similarly, in photochemically induced radical dehydrocoupling reactions, (TD)-DFT calculations have been used to understand the initiating step and identify catalytically competent intermediates, which were then isolated and characterized experimentally. nih.gov This combined approach provides a robust framework for understanding and optimizing catalytic processes involving this compound.

Elucidation of SO2 Insertion Mechanisms

A significant advancement in this compound chemistry is the catalytic insertion of sulfur dioxide (SO2) into Bi-C bonds, a fundamental step in the synthesis of aryl sulfonyl fluorides. researchgate.netnih.gov Theoretical studies using DFT have been crucial in explaining the mechanism of this formal migratory insertion. researchgate.net The calculations reveal several key factors that facilitate this process:

Hypervalent Coordination: The Bi(III) center can easily expand its coordination sphere to accommodate the incoming SO2 molecule, which coordinates through one of its oxygen atoms. researchgate.netnih.gov

Bond Polarity: The high polarity of the Bi-C bond makes the migration of the aryl group from the this compound center to the sulfur atom of SO2 energetically feasible. researchgate.netnih.gov

Transition State Stabilization: The available π-electron pair of the migrating phenyl group helps to stabilize the insertion transition state by maintaining an interaction with the Bi(III) center during the migration process. researchgate.netnih.gov

These computational insights demonstrate how this compound, as a heavy main-group element, can exhibit reactivity that resembles transition metals, such as flexibility in ligand association and dissociation. researchgate.netnih.gov The energy profile calculated for the insertion of SO2 into a Bi-Ph bond provides quantitative support for the proposed low-energy pathway. researchgate.net

Transition State Analysis in this compound-Mediated Reactions

The analysis of transition states (TS) is a cornerstone of mechanistic computational chemistry, providing a snapshot of the highest-energy point along a reaction coordinate. In this compound chemistry, TS analysis has clarified the pathways of various transformations.

For the migratory insertion of SO2 into a Bi-Ph bond, DFT calculations have precisely characterized the geometry of the transition state (TS_Bi). researchgate.net The analysis shows the simultaneous breaking of the Bi-C bond and the formation of the C-S bond, with specific bond distances and angles defining the structure at the peak of the energy barrier. researchgate.net

In the context of Bi(III)/Bi(V) catalytic cycles, DFT calculations have supported a reductive elimination step that proceeds through a five-membered transition state to deliver the final product. youtube.com This analysis helps explain the observed selectivity and reaction rates.

Furthermore, theoretical investigations into the photoinduced isomerization of this compound triiodide (BiI3) have visualized the atomic movements during a roaming-mediated reaction. nih.gov This involves the frustrated fission of a Bi-I bond, where the partially dissociated fragment reorients and forms a new isomer. Computational analysis of this pathway, distinct from a traditional transition state theory approach, helps to explain the ultrafast timescale (completed in about 100 fs) on which the isomerization occurs. nih.gov

The table below presents selected calculated bond distances for the transition states of SO2 insertion into a Bi-Ph bond versus a Bi-Me bond.

Parameter	TS_Bi (Ph migration)	TS_BiMe (Me migration)
Bi-S Distance (Å)	2.628	2.583
S-C Distance (Å)	2.155	2.219
Bi-C Distance (Å)	2.496	2.534

This interactive table is based on data from DFT calculations. researchgate.net

Advanced Characterization Techniques for Bismuth Compounds

Spectroscopic Analysis of Bismuth-Based Materials

Spectroscopic methods offer a powerful toolkit for probing the fundamental properties of this compound compounds at the atomic and molecular levels.

X-ray Diffraction (XRD) for Crystallographic Structure Determination

X-ray Diffraction (XRD) is a primary technique for determining the crystalline structure of this compound compounds, identifying phases, and analyzing lattice parameters. This method relies on the constructive interference of X-rays scattered by the atoms within a crystal lattice. The resulting diffraction pattern is unique to the specific crystal structure and provides a fingerprint for identification.

XRD analysis has been successfully applied to characterize various this compound materials, including this compound nanowires and different phases of this compound oxide (Bi₂O₃). For instance, powder XRD (PXRD) has been used to confirm the formation of different this compound phases, including metallic this compound, calcined Bi₂O₃, and this compound nanowires (BiNW). monash.edu PXRD can also confirm the stability of phases after certain processes, such as long-term electrolysis. monash.edu Studies on new this compound yttrium gadolinium oxide compounds synthesized by solid-state reaction have utilized XRD to determine unit cell dimensions and confirm the presence of single crystalline phases, such as the cubic phase in Bi₀.₈₈Y₀.₀₆Gd₀.₀₆O₁.₅. cambridge.org The lattice constants of these compounds were found to be dependent on the amount of additives. cambridge.org The technique is applicable to various forms of materials, including thin films, foams, and nanowires. monash.edu

For example, in the study of this compound yttrium gadolinium oxides, XRD analysis using CuKα radiation was performed over a 2θ range of 20° to 130° to identify phases. cambridge.org The cubic phase was the sole crystalline phase detected in several compositions, with lattice constants varying slightly with the yttrium and gadolinium content. cambridge.org

Raman Spectroscopy for Vibrational and Electronic Properties

Raman spectroscopy is a valuable technique for investigating the vibrational and electronic properties of this compound compounds, providing information about molecular vibrations, lattice dynamics, and phase identification. When light interacts with a material, most of it is scattered elastically (Rayleigh scattering), but a small fraction is scattered inelastically (Raman scattering), involving energy transfer between the light and the material's vibrational modes.

Raman spectroscopy has been employed to study the structural evolution of this compound oxide (Bi₂O₃) prepared by thermal oxidation of this compound nanoparticles. Micro-Raman spectroscopy can monitor structural changes during oxidation, identifying different Bi₂O₃ phases like β-Bi₂O₃, α-Bi₂O₃, and γ-Bi₂O₃ based on their characteristic Raman frequencies. scielo.org.mx For rhombohedral this compound, typical Raman spectra show modes at approximately 71 cm⁻¹ and 98 cm⁻¹, corresponding to the Eᵍ and A₁ᵍ phonon modes, respectively. scielo.org.mxresearchgate.net A weak broadened band around 185 cm⁻¹ is attributed to second-order vibrations. researchgate.net

Raman spectroscopy is also used to study the structure of this compound-containing glasses. In quaternary Bi₂O₃-ZnO-B₂O₃-BaO glasses, Raman spectra reveal peaks associated with [BO₃], [BO₄], [BiO₃], and [BiO₆] units, providing insights into how the glass structure changes with varying oxide content. scirp.org For instance, an increase in intensity around 130 cm⁻¹ in the Raman spectra of these glasses indicates increasing numbers of [BiO₃] and [BiO₆] units with increasing Bi₂O₃ content. scirp.org

Studies on Cr-doped this compound telluride (Bi₂Te₃) nanotubes have shown that Raman spectra can exhibit infrared active modes that are not active in bulk Bi₂Te₃, providing information about the structural modifications induced by doping. ccsenet.org

Table 1. Characteristic Raman Frequencies for Selected this compound Materials

Material	Characteristic Raman Frequencies (cm⁻¹)	Notes	Source
Rhombohedral this compound (Bi)	~71, 98, ~185	Eᵍ and A₁ᵍ phonon modes, second-order vibrations	scielo.org.mxresearchgate.net
β-Bi₂O₃	119, 311, 463	Characteristic peaks for β-Bi₂O₃ phase	researchgate.net
Bi₂O₃-ZnO-B₂O₃-BaO Glass	~130, ~390, ~575, ~920, ~1250	Peaks associated with [BiO₃], [BiO₆], [BO₃], and [BO₄] units in glass	scirp.org
This compound Trisulphide (Bi₂S₃)	~470, ~806, ~960	Vibrational peaks confirming formation	researchgate.net

Fourier Transform Infrared (FTIR) Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is a technique used to obtain an infrared spectrum of absorption or emission of a solid, liquid, or gas. It can identify functional groups and chemical bonds within this compound compounds by measuring the absorption of infrared radiation at different wavelengths.

FTIR spectroscopy is utilized to characterize the vibrational properties of this compound compounds and identify the presence of specific chemical bonds. For example, FTIR spectra of this compound trisulphide (Bi₂S₃) crystals show vibrational peaks around 470 cm⁻¹, 806 cm⁻¹, and 960 cm⁻¹, which confirm the formation of Bi₂S₃. researchgate.net In organothis compound compounds like triphenylthis compound(V) derivatives, FTIR can identify frequencies associated with this compound-anion stretching vibrations, which may appear around 300 cm⁻¹ or below, depending on the anion. cdnsciencepub.com However, assignments in the low-frequency region can be tentative due to overlapping vibrations. cdnsciencepub.com

Studies on Bi₂O₃-ZnO-B₂O₃-BaO glasses have used FTIR alongside Raman spectroscopy to investigate the glass structure. scirp.org FTIR signals are typically observed in regions such as 500 cm⁻¹, 720 cm⁻¹, 840 cm⁻¹, 980-1080 cm⁻¹, and 1200-1500 cm⁻¹, corresponding to vibrations within the borate (B1201080) and bismuthate network. scirp.org A common band between 527 and 528 cm⁻¹ in the FTIR spectra of synthesized this compound oxide nanoparticles is attributed to the vibration of Bi-O bonds. researchgate.net Grazing Angle Attenuated Total Reflection Fourier Transform Infrared Spectroscopy (GATR-FTIR) can be used to study thin films, such as (Bi₀.₅Na₀.₅)₀.₉₄₅Ba₀.₀₅₅TiO₃ (BNBT) gel layers. rsc.org

Ellipsometry for Thin Film Optical Properties

Ellipsometry is a non-destructive optical technique used to characterize the dielectric properties and thickness of thin films. It measures the change in polarization of light upon reflection or transmission from a material surface, providing information about the material's optical constants (refractive index and extinction coefficient).

Spectroscopic ellipsometry has been widely applied to study the optical properties of this compound thin films and this compound-containing thin films. Studies on pulsed laser deposited this compound thin films with varying thicknesses have used spectroscopic ellipsometry to determine the far infrared-to-ultraviolet dielectric function. optica.orgcsic.esarxiv.org These studies revealed that for films thicker than approximately 15 nm, the dielectric function is comparable to that of bulk this compound, while thinner films exhibit markedly different dielectric functions due to discontinuous structure and effective medium effects. optica.orgcsic.esarxiv.org Ellipsometry measurements are typically performed at different angles of incidence and over a range of photon energies or wavelengths to accurately determine the dielectric function. optica.org

Ellipsometry has also been used to investigate the optical anisotropy in this compound titanate (Bi₄Ti₃O₁₂) thin films of different orientations. aip.org Room temperature ellipsometric measurements showed anisotropy in the dielectric and optical constants, which was supported by theoretical calculations. aip.org Wideband spectroscopic ellipsometry (0.5–6.5 eV) has been used to study ultrathin [Bi-FeNi]N multilayer films. scilit.com The technique can determine optical constants of anisotropic this compound in the form of thin films. optica.org

Table 2. Ellipsometry Data for Pulsed Laser Deposited this compound Thin Films on Si Substrates optica.orgcsic.es

Nominal Thickness (nm)	Geometrical Thickness (t + t_rough, nm)	Notes on Dielectric Function
11	-	Markedly different from bulk Bi, discontinuous structure
17	-	Close to bulk Bi, continuous structure
21	-	Comparable to bulk Bi, continuous structure
28	-	Comparable to bulk Bi, continuous structure
78	-	Comparable to bulk Bi, continuous structure (reaches bulk values)

Note: Specific geometrical thickness values for each nominal thickness were not explicitly provided in the snippets for all samples.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Optical Characteristics

Ultraviolet-Visible (UV-Vis) spectroscopy is a technique that measures the absorption or transmission of light in the ultraviolet and visible regions of the electromagnetic spectrum. It is used to study the electronic transitions within materials and determine their optical band gap and other optical properties.

UV-Vis spectroscopy is employed to characterize the optical properties of this compound compounds, particularly nanoparticles and thin films. Optical transmission measurements of liquids containing this compound nanoparticles have been studied using UV-Vis spectroscopy in the range of 300 to 1100 nm. researchgate.netcore.ac.uk While small this compound nanoparticles may exhibit an absorption peak below 300 nm, larger nanoparticles might not show substantial absorption peaks in the visible range due to their size and dielectric function. researchgate.net

UV-Vis measurements can also be used to investigate the optical characteristics of this compound-antimony alloy thin films. journalcjast.com Studies on BiSb, Bi₂Sb, and BiSb₂ thin films have used UV-Vis spectrophotometry in the wavelength range of 200-900 nm to study their absorbance and transmittance. journalcjast.com These studies found that the films exhibit low transmittance and high absorbance in the visible and near-infrared regions. journalcjast.com UV-Vis measurements can also be used to determine the optical energy gap (Eg) of these films, which can increase with modifications in the this compound-antimony ratio. journalcjast.com For example, the direct energy gap for this compound nanoparticles prepared by laser ablation at different wavelengths has been determined using UV-Vis measurements. researchgate.net UV-Vis spectroscopy is also used to study this compound borate glasses, where it can show a decrease in the energy band gap with decreasing B₂O₃ content. core.ac.uk

Angle-Resolved Photoemission Spectroscopy (ARPES) for Band Structure Mapping

Angle-Resolved Photoemission Spectroscopy (ARPES) is a powerful experimental technique used to map the electronic band structure of materials. It measures the kinetic energy and momentum of electrons emitted from a material when illuminated by photons, providing direct information about the energy-momentum dispersion of the valence and conduction bands.

ARPES is particularly valuable for studying the electronic properties of this compound and this compound-based materials, especially those with topological properties. It allows for the direct observation of electronic band structures, including topological surface states and quantum well states (QWS). mdpi.comu-tokyo.ac.jp ARPES measurements on this compound thin films have been used to study their electronic topology and the connection between surface and bulk band structures. mdpi.comu-tokyo.ac.jp By analyzing the evolution of QWS bands with film thickness, ARPES can provide insights into the three-dimensional band information of the bulk material. u-tokyo.ac.jp

ARPES has been used to reveal the entire band structure of elemental this compound, including the unoccupied side, and to identify spin-polarized saddle points in the topological surface states. researchgate.net Time-resolved ARPES can be used to study the dynamics of photoexcited charge carriers and the evolution of topological Dirac states. arxiv.org For topological insulators like Bi₂Se₃, ARPES maps clearly show the topologically-protected surface state, which appears as linearly dispersing bands within the energy gap between bulk states. arxiv.org ARPES measurements on Bi and Sb films grown by molecular beam epitaxy (MBE) have been used to visualize the band connection pattern and study the effect of quantum confinement on the energy gap. mdpi.com

Table 3. ARPES Findings for this compound and this compound-based Materials

Material	Key ARPES Findings	Source
Elemental this compound	Entire band structure mapping, identification of spin-polarized saddle points in topological surface states.	researchgate.net
This compound Thin Films	Observation of topological surface states and quantum well states (QWS), insights into bulk band structure.	mdpi.comu-tokyo.ac.jp
Bi₂Se₃	Mapping of topologically-protected surface state (linear Dirac bands), study of photoexcited carrier dynamics.	arxiv.org
α-Bismuthene	Band structure mapping along specific directions (Γ¯–X¯₁ and Γ¯–X¯₂), investigation of thickness-dependent properties.	researchgate.net

Elemental and Compositional Analysis

Energy Dispersive X-ray Analysis (EDXA/EDX) for Atomic Composition

Energy Dispersive X-ray Analysis (EDXA), also known as EDX or EDS, is a powerful microanalytical technique used in conjunction with electron microscopy (Scanning Electron Microscopy - SEM or Transmission Electron Microscopy - TEM) to determine the elemental composition of a sample. When the electron beam interacts with the sample, it causes the emission of characteristic X-rays whose energies are specific to each element present. By measuring the energy and intensity of these X-rays, EDX can provide both qualitative and semi-quantitative information about the elemental makeup of the analyzed area.

EDX is widely applied in the characterization of various this compound-containing materials, including thin films and nanoparticles. For instance, EDX analysis has been used to confirm the presence of this compound and oxygen in this compound oxide (Bi₂O₃) thin films, indicating the successful formation of the desired compound. chalcogen.roresearchgate.netchemmethod.com Studies on yttria-doped this compound oxide (YSB) films, relevant for solid oxide fuel cell electrolytes, utilized EDX to determine the atomic ratio of this compound to yttrium, which was controlled by adjusting deposition parameters. mdpi.com In the characterization of a new aluminum-doped this compound subcarbonate (Bi₂O₂CO₃:Al), EDX confirmed the presence of aluminum within the compound, verifying the doping. mdpi.comresearchgate.net EDX analysis has also been employed in the study of this compound phosphide (B1233454) (BiP) to examine its composition. acs.org Furthermore, EDXA has been used alongside other techniques like XRD, SEM, and TEM to investigate the physical characteristics and elemental composition of this compound single-crystalline nanowires and nanospheres. acs.org The technique is valuable for analyzing the composition of composite photocatalysts, such as this compound oxide-titania composites, to determine the amount of this compound oxide present. mmu.ac.uk

Magnetic and Electrical Characterization Techniques

The electrical and magnetic properties of this compound compounds, particularly those with perovskite structures, are of significant interest for various technological applications, including ferroelectric random access memories and sensors. tandfonline.comresearchgate.net

Ferroelectric Hysteresis Loop Measurements

Ferroelectric materials exhibit spontaneous electric polarization that can be reversed by applying an external electric field, a characteristic described by a polarization-electric field (P-E) hysteresis loop. Measuring this loop provides crucial parameters such as remnant polarization (Pr), spontaneous polarization (Ps), and coercive electric field (Ec), which are indicative of the material's ferroelectric behavior. scirp.org

This compound-containing perovskites, such as this compound ferrite (B1171679) (BiFeO₃ - BFO) and this compound titanate (Bi₄Ti₃O₁₂ - BiT), are prominent examples studied using ferroelectric hysteresis measurements. BiFeO₃ is a well-known multiferroic material exhibiting both ferroelectric and antiferromagnetic properties at room temperature, with a high Curie temperature (TC) and Néel temperature (TN). researchgate.netmdpi.comtandfonline.com Studies on BiFeO₃ thin films have shown high remnant polarization values, in the range of 40-60 µC/cm². researchgate.net The theoretical ferroelectric polarization value for bulk BiFeO₃ in the mdpi.com direction is even higher, ranging from 90 to 100 μC cm⁻². mdpi.comaip.org Ferroelectric hysteresis loop measurements on BiFeO₃ layers grown via molecular-beam epitaxy have revealed remanent polarizations of approximately 62 ± 6 μC/cm², consistent with the spontaneous polarization along the material's polarization direction. aip.org Leakage current can impede ferroelectric poling in BiFeO₃, and techniques like ion irradiation have been investigated to reduce this issue. aip.org

This compound titanate (Bi₄Ti₃O₁₂) is another layered perovskite ferroelectric material. tandfonline.comaip.orgarxiv.org Hysteresis measurements on Bi₄Ti₃O₁₂ have confirmed its ferroelectric property, with remnant polarization (Pr) and coercive field (Ec) values found to be dependent on the applied electric field. aip.orgarxiv.org For example, measurements at different electric fields showed varying Pr and Ec values, indicating the influence of the external field on polarization alignment. aip.org this compound sodium titanate (Bi₀.₅Na₀.₅TiO₃ - BNT) and this compound potassium titanate (Bi₀.₅K₀.₅TiO₃ - BKT) ceramics have also been characterized using modified Sawyer-Tower circuits to measure their P-E hysteresis loops. scirp.org Experimental results for BNT showed a remnant polarization (Pr) of 27 μC/cm² and a coercive electric field (Ec) of 60 kV/cm, while BKT exhibited a Pr of 5.2 μC/cm² and an Ec of 4.72 kV/cm. scirp.org The study of dynamic hysteresis in sodium this compound titanate (Na₀.₅Bi₄.₅Ti₄O₁₅) bulk ceramics has also been conducted by measuring ferroelectric hysteresis loops under periodical electric fields at various frequencies and amplitudes. francis-press.com

Here is a table summarizing some reported ferroelectric properties of this compound-containing compounds:

Compound Name	Remnant Polarization (Pr)	Spontaneous Polarization (Ps)	Coercive Electric Field (Ec)	Reference
BiFeO₃ (thin films)	40-60 μC/cm²	-	-	researchgate.net
BiFeO₃ (epitaxial layers)	62 ± 6 μC/cm²	107 ± 10 μC/cm² (along <111>)	-	aip.org
Bi₀.₅Na₀.₅TiO₃ (BNT)	27 μC/cm²	35 μC/cm²	60 kV/cm	scirp.org
Bi₀.₅K₀.₅TiO₃ (BKT)	5.2 μC/cm²	30 μC/cm²	4.72 kV/cm	scirp.org
Bi₄Ti₃O₁₂ (BiT)	Dependent on applied field	-	Dependent on applied field	aip.orgarxiv.org

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique that provides detailed information about the local chemical environment, structure, and dynamics of molecules. It is a valuable tool for characterizing this compound complexes and investigating reaction mechanisms involving this compound catalysts.

¹H-NMR and ¹⁹F-NMR for this compound Complex Characterization

¹H-NMR spectroscopy is commonly used to characterize this compound complexes by analyzing the signals arising from hydrogen nuclei. The chemical shifts, multiplicities, and coupling constants of proton signals provide insights into the structure and bonding within the complex and the nature of the ligands coordinated to the this compound center. For instance, ¹H-NMR has been used to characterize this compound(III) complexes with dithiocarbamate (B8719985) ligands, confirming their structure and the presence of ligand protons. nih.gov Studies on cationic organothis compound(II) pincer complexes have utilized ¹H-NMR, noting broad peaks that shifted with temperature, indicative of paramagnetic behavior. nih.gov ¹H-NMR has also been employed to study the interaction between this compound and organic compounds like thiol substances, showing that this compound induces a significant chemical shift of the protons on the alpha carbon of the sulfhydryl group. researchgate.net In the characterization of tris-tolyl this compound(V) dicarboxylato complexes, ¹H-NMR was used to study their stability and interactions with other molecules like glucose in solution. acs.org ¹H-NMR has also been applied to study this compound(III) tartrate complexes to understand their stoichiometric composition and the rate of proton exchange of coordinated water and hydroxide (B78521). acs.orgucl.ac.uk The technique is also used in the characterization of this compound coordination complexes as visible-light absorbers. rsc.org

¹⁹F-NMR spectroscopy is particularly useful for characterizing this compound compounds containing fluorine atoms or fluoride (B91410) ligands. The ¹⁹F nucleus is highly sensitive to its electronic environment, and its chemical shift can provide information about the nature of the Bi-F bond and the symmetry of fluoride coordination. ¹⁹F-NMR has been used to study the formation of this compound fluoride complex species in molten salts. cdnsciencepub.com In the characterization of pentavalent perfluoroorgano this compound compounds, ¹⁹F-NMR spectroscopy was used for reaction control and product identification. acs.org Variable-temperature ¹⁹F-NMR studies on organothis compound(V) difluorides have provided insights into their dynamic behavior in solution, showing distinct signals for non-equivalent fluoride ligands at low temperatures and coalescence at higher temperatures due to chemical exchange. researchgate.netresearchgate.net ¹⁹F-NMR shifts have been correlated with the covalence of the Bi-F bond in some studies. frontiersin.org The technique is also used in the characterization of this compound(III) acetylides containing fluorine substituents. researchgate.net

¹³C-NMR for Mechanistic Investigations

¹³C-NMR spectroscopy provides information about the carbon framework of molecules and is valuable for investigating reaction mechanisms, particularly in organic synthesis catalyzed by this compound compounds. Changes in the chemical shifts and coupling patterns of carbon signals can indicate the formation of new bonds, intermediates, or changes in the electronic environment of carbon atoms during a reaction.

¹³C-NMR analysis has been used in mechanistic studies of this compound-catalyzed reactions. For example, in the selective oxidation of glycerol (B35011) over supported Pt-Bi catalysts, ¹³C-NMR analysis suggested that glycerol chelates with this compound atoms via hydroxyl groups, modifying the stereochemistry of the reactants and influencing the reaction pathway. nih.gov ¹³C-NMR has also been employed in mechanistic studies of organothis compound-catalyzed transfer hydrogenation of azoarenes, providing insights into the reaction mechanism. rsc.org In the study of heterobimetallic complexes composed of this compound and lithium carboxylates as polyurethane catalysts, ¹³C-NMR spectroscopy was used to characterize the complexes and investigate their behavior in solution, with characteristic signals observed for the carboxylate groups. publish.csiro.au The technique is also applied in the characterization of this compound(III) acetylides to study This compound-oxygen (B8504807) intermolecular interactions and the electronic nature of aryl compounds. researchgate.net ¹³C-NMR is also used to characterize products in this compound(III)-catalyzed organic reactions, such as the synthesis of indeno[2,1-c]chromenes. acs.orgiosrjournals.org While ¹³C-NMR can be challenging for some this compound complexes due to poor solubility, it remains a valuable tool when applicable. rsc.orgshepchem.com NMR kinetics methods, including ¹³C-NMR, have been utilized to understand the mechanisms of this compound catalysts in polyurethane foam formulations.

Q & A

Q. How can bismuth ions (Bi³⁺) be accurately quantified in pharmaceutical samples?

Methodological Answer: A potentiometric approach using this compound ion-selective electrodes (ISEs) is effective. Synthesize nano-Bi₂S₃ particles via phase transfer methods to create the electrode’s active layer. Calibrate the electrode using standard Bi³⁺ solutions (e.g., 10⁻¹–10⁻⁶ M) and validate with atomic absorption spectrometry (AAS). This method achieves a linear response range of 1.0×10⁻⁵–1.0×10⁻¹ M Bi³⁺, with a detection limit of 5.0×10⁻⁶ M .

Q. What experimental parameters are critical for synthesizing stable this compound sulfide nanoparticles?

Methodological Answer: Key parameters include:

• pH : Maintain alkaline conditions (pH 8–10) to stabilize Bi₂S₃ colloids.
• Temperature : Optimal synthesis occurs at 60–80°C to prevent aggregation.
• Precursor ratio : Use a Bi:S molar ratio of 1:3 to ensure stoichiometric control. Characterize particles using TEM for morphology (e.g., rod-like structures) and UV-Vis spectroscopy for bandgap analysis (~1.3 eV) .

Q. How do ambient-pressure structural properties of this compound influence its electronic behavior?

Methodological Answer: this compound’s rhombohedral A7 structure at ambient pressure exhibits anisotropic electrical conductivity due to its highly directional sp³ hybrid orbitals. Use X-ray diffraction (XRD) to confirm lattice parameters (e.g., a = 4.55 Å, α = 57.23°) and density functional theory (DFT) with local spin density (LSD) approximations to model electronic band structures .

Advanced Research Questions

Q. What computational methods predict this compound’s elastic properties under high pressure?

Methodological Answer:

• Density Functional Theory (DFT) with generalized gradient approximation (GGA) calculates bulk modulus (e.g., 38–42 GPa at 30 GPa) and shear modulus. Use plane-wave basis sets and ultrasoft pseudopotentials (e.g., Vanderbilt-type) for efficiency .
• Projector Augmented Wave (PAW) methods improve accuracy for high-pressure phases (e.g., body-centered cubic (bcc) Bi above 7.7 GPa). Validate with experimental XRD data under nonhydrostatic compression .

Q. How can biosorption of Bi³⁺ be optimized using microbial biomass?

Methodological Answer: Apply Box-Behnken Design (BBD) to optimize:

• pH : 8.0 (maximizes biosorbent surface charge).
• Temperature : 30°C (avoids thermal denaturation of Streptomyces rimosus biomass).
• Initial Bi³⁺ concentration : 30 mg/L (equilibrium capacity: 38.93 mg/g). Model kinetics with a pseudo-second-order equation (R² > 0.99) and isotherms with the Langmuir model. Confirm binding mechanisms via FT-IR (e.g., carboxyl and amine group interactions) .

Q. What analytical challenges arise in studying this compound’s phase transitions above 7.7 GPa?

Methodological Answer:

• Nonhydrostatic stress effects : Use diamond anvil cells (DACs) with helium pressure media to minimize shear stress.
• Diffraction limitations : Employ synchrotron XRD to resolve bcc-Bi lattice parameters (e.g., a = 3.35 Å at 100 GPa).
• Electronic structure shifts : Combine DFT-GGA with GW approximations to model pressure-induced bandgap closure .

Q. How do arsenic, antimony, and this compound behave during copper concentrate roasting?

Methodological Answer:

• Oxidative roasting : At 600–800°C, Bi forms volatile Bi₂O₃ (sublimes above 800°C), while As/Sb oxidize to As₂O₃/Sb₂O₃.
• Reductive roasting : Use CO/CH₄ to reduce Bi to metallic form (recovery >90%). Analyze residues using ICP-MS and phase composition via XRD/QEMSCAN .